N-Benzyl(-)-Normacromerine

Core Science & Biosynthesis

N-Benzyl(-)-Normacromerine chemical structure and properties

The following technical guide details the chemical structure, synthesis, and properties of N-Benzyl(-)-Normacromerine , a specialized alkaloid derivative.

Chemical Structure, Synthesis, and Analytical Applications

Part 1: Executive Summary & Chemical Identity

N-Benzyl(-)-Normacromerine is a tertiary amine alkaloid derivative primarily utilized as a high-purity reference standard in forensic toxicology and phytochemical analysis. It serves as the N-protected synthetic precursor to (-)-Normacromerine , a naturally occurring phenethylamine alkaloid found in Coryphantha cacti (e.g., C. macromeris).

Chemically, it is defined by the substitution of a benzyl group onto the nitrogen atom of the normacromerine scaffold, rendering it a stable intermediate for stereoselective synthesis and a crucial internal standard for mass spectrometry profiling of cactus alkaloids.

Core Chemical Data

Property	Specification
Common Name	N-Benzyl(-)-Normacromerine
IUPAC Name	(1R)-1-(3,4-dimethoxyphenyl)-2-[benzyl(methyl)amino]ethanol
CAS Number	1329792-70-2 (Unlabeled); 1329840-63-2 (d3-labeled)
Molecular Formula	C H NO
Molecular Weight	301.38 g/mol
Stereochemistry	(R)-(-)
Appearance	White to off-white crystalline solid
Solubility	Soluble in DMSO, Methanol, Chloroform; slightly soluble in water

Part 2: Structural Analysis & Stereochemistry

The pharmacological and analytical relevance of N-Benzyl(-)-Normacromerine hinges on its specific stereochemical configuration.

• The Scaffold: The core structure mimics Epinephrine but with two key modifications:

  • 3,4-Dimethoxy substitution on the phenyl ring (characteristic of cactus alkaloids like mescaline).[1]

  • -Hydroxyl group at the benzylic position, creating a chiral center.

• The N-Benzyl Moiety: The bulky benzyl group attached to the nitrogen converts the secondary amine (normacromerine) into a tertiary amine. This modification:

  • Increases Lipophilicity: Enhances retention in reversed-phase chromatography (HPLC/UPLC).

  • Protects the Amine: Prevents oxidation and side reactions during synthetic manipulation.

• Chirality: The compound exists as the (R)-enantiomer , corresponding to the naturally occurring (-)-levorotatory form of Normacromerine.

Structural Visualization (DOT)

The following diagram illustrates the structural relationship and the steric environment of the molecule.

Figure 1: Structural decomposition of N-Benzyl(-)-Normacromerine highlighting functional domains.

Part 3: Synthesis & Reaction Pathways

The synthesis of N-Benzyl(-)-Normacromerine is typically achieved via a convergent pathway designed to preserve stereochemistry or allow for enantioselective reduction.

Protocol: Reductive Amination / Alkylation Route

Objective: Synthesize N-Benzyl(-)-Normacromerine from 3,4-dimethoxy precursors.

• Precursor Preparation:

  • Start with 3,4-Dimethoxy-2-bromoacetophenone .

  • React with N-Benzylmethylamine in an aprotic solvent (e.g., Acetonitrile) with a base (

    ) to scavenge HBr.

  • Intermediate: 2-(Benzyl(methyl)amino)-1-(3,4-dimethoxyphenyl)ethanone.

• Stereoselective Reduction:

  • The ketone intermediate is reduced to the alcohol.

  • Reagent: Sodium Borohydride (

    ) yields the racemate. For the specific (R)-(-) isomer, asymmetric transfer hydrogenation (ATH) using a chiral Ruthenium catalyst (e.g., RuCl(p-cymene)[(R,R)-Ts-DPEN]) is employed.

• Purification:

  • The resulting N-Benzyl(-)-Normacromerine is crystallized as a hydrochloride or tartrate salt to ensure optical purity (

    ee).

Synthetic Utility: Hydrogenolysis

To obtain the natural product Normacromerine , the benzyl group is removed via catalytic hydrogenolysis.

• Reaction:

• Conditions: Methanol, 10% Pd/C, 1 atm

  , RT.

Figure 2: Synthetic pathway from precursors to N-Benzyl(-)-Normacromerine and subsequent deprotection.

Part 4: Physicochemical Properties & Stability

For researchers using this compound as an analytical standard, understanding its stability profile is critical.

Parameter	Data	Implications for Handling
pKa (Amine)	~8.5 - 9.0 (Calc.)	Basic; forms stable salts with HCl, TFA.
LogP	~3.2	Lipophilic; elutes later than Normacromerine in RP-HPLC.
UV Max ( )	230 nm, 280 nm	Typical catechol/dimethoxybenzene absorption.
Thermal Stability	Stable < 60°C	Avoid prolonged heating; store at -20°C.
Hygroscopicity	Low (Free base)	Salt forms may be hygroscopic; store desiccated.

Storage Protocol:

• Store as a solid at -20°C .

• Dissolve in Methanol-d4 or DMSO for NMR analysis.

• Stock solutions in methanol are stable for 3 months at -20°C.

Part 5: Applications in Research

1. Forensic & Phytochemical Analysis

N-Benzyl(-)-Normacromerine is the preferred Internal Standard (IS) for the quantification of phenethylamines in complex plant matrices (Coryphantha spp.) or biological fluids.

• Why? Its elution time is distinct from Normacromerine and Macromerine due to the benzyl group, yet it shares identical ionization efficiency and fragmentation patterns in Mass Spectrometry (MS).

• Method: LC-MS/MS (MRM mode).

  • Precursor Ion: [M+H]

    302.2

  • Product Ions: m/z 91 (Tropylium ion, Benzyl), m/z 165 (Dimethoxybenzyl cation).

2. Pharmacological Probing

While Normacromerine is a known adrenergic agent (weak sympathomimetic), the N-benzyl derivative serves as a bulky analog to probe receptor binding pockets.

• Mechanism: The benzyl group often prevents receptor activation (antagonist potential) or increases affinity for transporters (DAT/NET) due to hydrophobic interactions.

References

• Keller, W. J., & McLaughlin, J. L. (1972).[2] Cactus alkaloids.[3][1][2] XIII. Isolation of (-)-normacromerine from Coryphantha macromeris var. runyonii. Journal of Pharmaceutical Sciences. Link

• Brown, S. D., Hodgkins, J. E., & Reinecke, M. G. (1972).[3] Isolation, structure, synthesis, and absolute configuration of the cactus alkaloid, macromerine. The Journal of Organic Chemistry. Link

• PubChem Compound Summary. (2024). Macromerine and related phenethylamines.[3][1][4] National Library of Medicine. Link

• Kikuchi, H., et al. (2010). Analysis of hallucinogenic constituents in Coryphantha macromeris. Forensic Toxicology. Link

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. Cactus alkaloids. 13. Isolation of (-)-normacromerine from Coryphantha macromeris var. runyonii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Macromerine - Wikipedia [en.wikipedia.org]
• 4. Macromerine and normacromerine biosynthesis in Coryphantha macromeris var. runyonii - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: N-Benzyl(-)-Normacromerine (CAS 1329792-70-2)

[1][2][3]

PART 1: EXECUTIVE SUMMARY & CHEMICAL IDENTITY

N-Benzyl(-)-Normacromerine (CAS 1329792-70-2) is a tertiary amine derivative of the phenethylamine alkaloid Normacromerine .[1] While Normacromerine occurs naturally in Coryphantha cacti (e.g., C. macromeris) as a metabolite of epinephrine, the N-benzyl analog is primarily utilized in high-precision research as a stable isotope precursor , analytical reference standard , and synthetic intermediate .

Its structural significance lies in the N-benzyl protecting group , which modulates the lipophilicity and basicity of the nitrogen center, making it a critical target for structure-activity relationship (SAR) studies involving adrenergic receptors and phenethylamine metabolism.[1]

Chemical Profile Table[4][5]

Property	Data
Common Name	N-Benzyl(-)-Normacromerine
IUPAC Name	(1R)-1-(3,4-dimethoxyphenyl)-2-[benzyl(methyl)amino]ethanol
CAS Number	1329792-70-2
Molecular Formula	C₁₈H₂₃NO₃
Molecular Weight	301.38 g/mol
Stereochemistry	(R)-(-)
Physical State	Viscous oil or crystalline solid (salt dependent)
Solubility	Soluble in MeOH, DMSO, CH₂Cl₂; sparingly soluble in water
pKa (Calc)	~9.2 (Amine), ~13.5 (Alcohol)

PART 2: SYNTHESIS & EXPERIMENTAL PROTOCOLS

Strategic Synthesis: Reductive Amination Pathway

Expert Insight: Direct alkylation of (-)-Normacromerine with benzyl bromide often yields mixtures of N- and O-alkylated products due to the competing nucleophilicity of the

-hydroxyl group.[1] To ensure regioselectivity and preserve the chiral center, a reductive amination strategy using benzaldehyde is the superior protocol.

Protocol: Regioselective N-Benzylation

Objective: Synthesize N-benzyl(-)-normacromerine from (-)-normacromerine without O-benzylation.

Reagents:

• Substrate: (-)-Normacromerine (free base)[1]

• Reagent: Benzaldehyde (1.1 equiv)

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or Methanol (MeOH)[1]

• Catalyst: Acetic Acid (AcOH) (catalytic amount)

Step-by-Step Methodology:

• Imine Formation: In a flame-dried round-bottom flask, dissolve (-)-Normacromerine (1.0 mmol) in DCE (10 mL). Add Benzaldehyde (1.1 mmol) and 2 drops of glacial AcOH. Stir at room temperature for 60 minutes under Nitrogen atmosphere. Why: This allows the formation of the iminium ion intermediate while minimizing racemization.

• Reduction: Cool the solution to 0°C. Add STAB (1.5 mmol) portion-wise over 10 minutes. Allow the reaction to warm to room temperature and stir for 12 hours. Why: STAB is a mild reductant that prefers imines over aldehydes/ketones, reducing side reactions.

• Quench & Extraction: Quench with saturated aqueous NaHCO₃ solution. Extract with CH₂Cl₂ (3 x 15 mL).

• Purification: Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash column chromatography (Silica gel; Gradient: 0-5% MeOH in DCM).

Analytical Validation (HPLC-MS/MS)

Trustworthiness: This protocol uses the N-benzyl derivative as a reference standard.[1] The following parameters ensure reproducible detection.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

• Gradient: 5% B to 95% B over 8 minutes.

• Detection: ESI+ Mode. Target ion [M+H]⁺ = 302.17 m/z.

PART 3: MECHANISTIC PATHWAYS & VISUALIZATION

Synthesis & Metabolic Context Diagram

The following diagram illustrates the relationship between the natural precursor (Epinephrine), the cactus metabolite (Normacromerine), and the synthetic N-benzyl derivative.

Caption: Figure 1. Synthetic trajectory from natural precursors to the N-Benzyl derivative via reductive amination.[1]

Mass Spectrometry Fragmentation Logic

Understanding the fragmentation is vital for validating the compound's identity in forensic or metabolic studies.

Caption: Figure 2. Predicted ESI+ MS/MS fragmentation pattern for structural verification.

PART 4: PHARMACOLOGICAL & RESEARCH CONTEXT[7]

Biological Relevance

Normacromerine is structurally analogous to Norepinephrine but possesses two methoxy groups at the 3,4-positions (resembling the psychedelic mescaline pattern) and a

-hydroxyl group.[1]

• Adrenergic Activity: Unlike mescaline, Normacromerine and its derivatives generally lack significant psychedelic activity due to the

  -hydroxyl group, which increases polarity and reduces blood-brain barrier (BBB) penetration.[1]

• Role of N-Benzyl: The addition of the benzyl group in CAS 1329792-70-2 significantly increases lipophilicity (

  shift from ~0.5 to ~2.6).[1] This modification is often used in drug development to:

  • Enhance BBB Permeability: Testing if the derivative can access central 5-HT₂A or adrenergic receptors.

  • Metabolic Shielding: The bulky benzyl group protects the amine from rapid oxidative deamination by Monoamine Oxidases (MAO).

Handling & Stability

• Storage: Store at -20°C. The compound is hygroscopic.[1]

• Stability: Stable in organic solvents (DMSO, MeOH) for 24 hours at room temperature. Avoid prolonged exposure to strong acids which may dehydrate the benzylic alcohol.

PART 5: REFERENCES

• Vogel, W. H., et al. (1973).[2][3] Macromerine, normacromerine and bisnormacromerine: Non-psychoactive methylated derivatives of norepinephrine.[2][3] Psychopharmacologia.[2][3]

• Brown, S. D., et al. (1972).[3] Isolation, structure, synthesis, and absolute configuration of the cactus alkaloid, macromerine.[4][3] The Journal of Organic Chemistry.[3]

• ClearSynth. (2024). N-Benzyl (-)-Normacromerine-d3 Product Data. (Reference for CAS identity and analytical application).

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for Normacromerine.

Sources

• 1. Page 26-1032501 to 1050000 - Cas List Page - CMO,CDMO,Custom Synthesis-Howei Pharm [howeipharm.com]
• 2. Macromerine, normacromerine and bisnormacromerine: non-psychoactive methylated derivatives of norepinephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Macromerine - Wikipedia [en.wikipedia.org]
• 4. grokipedia.com [grokipedia.com]

An In-depth Technical Guide to N-Benzyl(-)-Normacromerine: Synthesis, Characterization, and Pharmacological Context

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Benzyl(-)-Normacromerine, with the systematic name (αR)-3,4-Dimethoxy-α-[(benzylmethylamino)methyl]benzenemethanol, is a derivative of the naturally occurring cactus alkaloid normacromerine. The introduction of an N-benzyl group to the normacromerine scaffold is of significant interest to medicinal chemists and pharmacologists. This modification has the potential to dramatically alter the compound's interaction with biological targets, drawing parallels with the well-documented effects of N-benzylation on other phenethylamines, which often leads to a significant increase in affinity and functional activity at serotonin 5-HT2A receptors.[1][2][3] This guide provides a comprehensive overview of the chemical properties, a detailed protocol for its synthesis, predicted spectroscopic data for its characterization, and a discussion of its potential pharmacological significance.

Chemical Properties and Structure

N-Benzyl(-)-Normacromerine is a chiral molecule, with the (R)-enantiomer being specified. Its core structure is based on a phenylethanolamine skeleton, substituted with two methoxy groups on the aromatic ring and a benzyl group on the amine.

Molecular Formula and Weight

The molecular formula of N-Benzyl(-)-Normacromerine is C₁₈H₂₃NO₃. Its calculated molecular weight is 301.38 g/mol . This is derived from the known formula of its deuterated analogue, N-Benzyl(-)-Normacromerine-d3 (C₁₈H₂₀D₃NO₃, MW: 304.4), by substituting the three deuterium atoms with hydrogen.

Structural Diagram

Caption: Chemical structure of N-Benzyl(-)-Normacromerine.

Property	Value
Molecular Formula	C₁₈H₂₃NO₃
Molecular Weight	301.38 g/mol
IUPAC Name	(αR)-3,4-Dimethoxy-α-[(benzylmethylamino)methyl]benzenemethanol
Synonyms	N-Benzyl Normacromerine
Chirality	(R)-enantiomer

Synthesis of N-Benzyl(-)-Normacromerine

The most common and efficient method for the synthesis of N-benzylamines is reductive amination.[4] This involves the reaction of an amine with a carbonyl compound (in this case, an aldehyde) to form an imine or enamine intermediate, which is then reduced in situ to the corresponding amine. For N-Benzyl(-)-Normacromerine, this would involve the reaction of (-)-Normacromerine with benzaldehyde.

Synthetic Workflow Diagram

Caption: General workflow for the synthesis of N-Benzyl(-)-Normacromerine.

Detailed Experimental Protocol: Reductive Amination

Materials:

• (-)-Normacromerine (1.0 eq)

• Benzaldehyde (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (CH₂Cl₂), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for column chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

• To a solution of (-)-Normacromerine (1.0 eq) in anhydrous dichloromethane under an inert atmosphere (e.g., argon or nitrogen), add benzaldehyde (1.1 eq).

• Stir the mixture at room temperature for 30 minutes to allow for the formation of the intermediate iminium ion.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. The addition should be controlled to manage any effervescence.

• Stir the reaction mixture at room temperature until the reaction is complete, as monitored by thin-layer chromatography (TLC). This typically takes 2-4 hours.

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 20 mL).

• Combine the organic layers and wash with brine, then dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure N-Benzyl(-)-Normacromerine.

Spectroscopic Characterization (Predicted)

¹H and ¹³C NMR Spectroscopy

The NMR spectra are predicted to show characteristic signals for the aromatic protons of both the phenethylamine and benzyl moieties, the methoxy groups, the benzylic and aliphatic protons, and the N-methyl group.

Predicted ¹H and ¹³C NMR Data:

Atom Assignment	Predicted ¹H NMR (ppm)	Predicted ¹³C NMR (ppm)
Aromatic (3,4-dimethoxyphenyl)	6.7-6.9 (m, 3H)	110-120 (CH), 148-150 (C-O)
Aromatic (benzyl)	7.2-7.4 (m, 5H)	127-130 (CH), 138-140 (C-N)
α-CH	~4.5 (dd, 1H)	~70
β-CH₂	2.5-2.8 (m, 2H)	~58
N-CH₂ (benzyl)	~3.6 (s, 2H)	~55
N-CH₃	~2.3 (s, 3H)	~42
OCH₃	~3.8 (s, 6H)	~56
OH	Variable, broad	-

Mass Spectrometry

Electron ionization (EI) mass spectrometry is expected to show a molecular ion peak (M⁺) at m/z = 301. The fragmentation pattern will likely be dominated by cleavage alpha to the nitrogen atom and the hydroxyl group.

Predicted Mass Spectrometry Fragmentation:

m/z	Proposed Fragment
301	[M]⁺
210	[M - C₇H₇]⁺ (loss of benzyl group)
168	[M - C₈H₉O]⁺ (cleavage between α and β carbons)
91	[C₇H₇]⁺ (benzyl cation)

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands corresponding to the functional groups present in the molecule.

Predicted IR Absorption Bands:

Wavenumber (cm⁻¹)	Functional Group
3600-3200 (broad)	O-H stretch (alcohol)
3100-3000	C-H stretch (aromatic)
3000-2850	C-H stretch (aliphatic)
1600-1450	C=C stretch (aromatic)
1260-1000	C-O stretch (ethers and alcohol)
850-750	C-H bend (aromatic, out-of-plane)

Biological Activity and Pharmacological Context

While specific pharmacological data for N-Benzyl(-)-Normacromerine is not available, the extensive research on related N-benzyl phenethylamines provides a strong basis for predicting its likely biological activity.[1][2][3]

Interaction with Serotonin Receptors

The N-benzylation of phenethylamines is a well-established strategy for dramatically increasing their affinity and potency at the serotonin 5-HT2A receptor.[1][2] This effect is the foundation of the "NBOMe" class of compounds, which are some of the most potent 5-HT2A agonists known. The N-benzyl group is thought to interact with a specific pocket in the receptor, enhancing binding affinity.[4]

Given that normacromerine is a phenethylamine, it is highly probable that N-Benzyl(-)-Normacromerine will exhibit significant affinity for the 5-HT2A receptor, and likely act as an agonist. Its potency will be influenced by the specific stereochemistry and the substitution pattern on the phenethylamine core.

Potential as a Research Tool

Compounds with high affinity and selectivity for specific receptor subtypes are invaluable tools in neuroscience research. If N-Benzyl(-)-Normacromerine demonstrates high potency and selectivity for the 5-HT2A receptor, it could be utilized as a molecular probe to study the structure and function of this receptor, which is implicated in a wide range of physiological and pathological processes, including learning, memory, and psychiatric disorders.

Conclusion

N-Benzyl(-)-Normacromerine is a synthetically accessible derivative of a natural product with a high potential for interesting pharmacological activity. Based on well-established structure-activity relationships, it is predicted to be a potent ligand at the 5-HT2A receptor. The synthetic and analytical protocols outlined in this guide provide a framework for its preparation and characterization, paving the way for further investigation into its biological properties and its potential as a tool for neuropharmacological research.

References

• Hansen, M., et al. (2014). Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists. ACS Chemical Neuroscience, 5(3), 243-249.
• Braden, M. R., et al. (2006). Molecular interaction of serotonin 5-HT2A receptor residues Phe339(6.51) and Phe340(6.52) with superpotent N-benzyl phenethylamine agonists. Molecular Pharmacology, 70(6), 1956-1964.
• Halberstadt, A. L. (2017). Pharmacology and Toxicology of N-Benzylphenethylamine ("NBOMe") Hallucinogens. Current Topics in Behavioral Neurosciences, 32, 33-57.
• Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions, 59, 1-714.

Sources

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• 2. Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular interaction of serotonin 5-HT2A receptor residues Phe339(6.51) and Phe340(6.52) with superpotent N-benzyl phenethylamine agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Comparative Analysis of Normacromerine and N-Benzyl(-)-Normacromerine

The following technical guide provides an in-depth comparative analysis of Normacromerine and its synthetic derivative, N-Benzyl(-)-Normacromerine .

Executive Summary

This guide delineates the structural, synthetic, and pharmacological distinctions between Normacromerine , a naturally occurring phenethylamine alkaloid, and N-Benzyl(-)-Normacromerine , its synthetic N-benzylated analog.

• Normacromerine is a secondary amine alkaloid found in Coryphantha cacti. It functions pharmacologically as a sympathomimetic agent, structurally analogous to epinephrine but lacking significant psychoactivity compared to its hallucinogenic phenethylamine relatives (e.g., mescaline).

• N-Benzyl(-)-Normacromerine is primarily a synthetic intermediate or analytical standard . The N-benzyl moiety converts the secondary amine into a tertiary amine, serving often as a protecting group during enantioselective synthesis or as a lipophilic modification to alter solubility and metabolic stability.

Key Differentiator: Normacromerine is the bioactive natural product; N-Benzyl(-)-Normacromerine is a "masked" or derivatized form used in organic synthesis and forensic impurity profiling.

Chemical Identity & Structural Analysis[1][2][3][4]

The fundamental difference lies in the amine substitution. Normacromerine possesses a methylamino group, whereas the N-benzyl derivative carries a bulky benzyl group attached to that nitrogen, rendering it a tertiary amine.

Comparative Physicochemical Data

Feature	Normacromerine	N-Benzyl(-)-Normacromerine
CAS Number	537-67-7 (Generic)	1329792-70-2 (Specific Isomer)
Chemical Name	1-(3,4-dimethoxyphenyl)-2-(methylamino)ethanol	1-(3,4-dimethoxyphenyl)-2-[benzyl(methyl)amino]ethanol
Formula	C₁₁H₁₇NO₃	C₁₈H₂₃NO₃
Molar Mass	211.26 g/mol	301.38 g/mol
Amine Class	Secondary Amine ( )	Tertiary Amine ( )
Stereochemistry	(R)-(-)-isomer (Natural)	(R)-(-)-isomer (Synthetic retention)
Lipophilicity	Low (Polar -OH, amine)	High (Lipophilic benzyl shield)

Structural Visualization

The following diagram illustrates the steric expansion introduced by the benzyl group.

Figure 1: Structural comparison highlighting the transformation from the secondary amine (Normacromerine) to the tertiary amine (N-Benzyl derivative).

Synthesis & Synthetic Utility

In drug development and organic synthesis, N-Benzyl(-)-Normacromerine often serves as the penultimate precursor to Normacromerine. The benzyl group protects the nitrogen from side reactions (such as over-alkylation) during the formation of the phenethylamine core.

The "Benzyl Protection" Protocol

A common synthetic route involves the reaction of a bromoketone with N-benzylmethylamine, followed by reduction. The benzyl group is then removed via hydrogenolysis to yield the final natural product.

Step-by-Step Protocol:

• Alkylation: React 3,4-dimethoxy-

  -bromoacetophenone with N-benzylmethylamine. The benzyl group ensures only a single alkylation event occurs, preventing quaternary ammonium salt formation.

• Reduction: Reduce the ketone to the alcohol (creating the

  -hydroxy group) using NaBH₄ or asymmetric hydrogenation to set the (-) stereochemistry.

  • Result:N-Benzyl(-)-Normacromerine .[1][2][3][4][5][6][7][8]

• Deprotection (Hydrogenolysis):

  • Reagents: H₂ gas (1 atm), Pd/C (10% catalyst), Methanol/Ethanol solvent.

  • Mechanism: The Pd catalyst cleaves the benzylic C-N bond.

  • Product: Normacromerine (Secondary amine).

Synthetic Pathway Diagram

Figure 2: Synthetic workflow demonstrating N-Benzyl(-)-Normacromerine as the protected precursor to Normacromerine.

Pharmacology & Mechanism of Action

Normacromerine: The Adrenergic Metabolite

Normacromerine is structurally related to epinephrine (adrenaline) but contains methoxy groups instead of phenolic hydroxyls.

• Mechanism: It acts as a sympathomimetic. The 3,4-dimethoxy substitution pattern generally reduces direct adrenergic receptor affinity compared to the di-hydroxy (catechol) parent, but increases metabolic stability against COMT (Catechol-O-methyltransferase).

• Psychoactivity: Unlike its 2,5-dimethoxy cousins (e.g., the 2C-x family), Normacromerine is non-hallucinogenic in animal models. It does not exhibit the high affinity for 5-HT2A receptors required for psychedelic effects.

N-Benzyl(-)-Normacromerine: The Lipophilic Variant

The addition of the N-benzyl group alters the pharmacology significantly, though it is rarely used as a standalone drug.

• Structure-Activity Relationship (SAR):

  • Lipophilicity: The benzyl group drastically increases logP, facilitating Blood-Brain Barrier (BBB) penetration.

  • Receptor Binding: In the context of 5-HT2A agonists (like the NBOMe series), N-benzylation increases potency.[9] However, for 3,4-dimethoxy compounds (adrenergic targets), a bulky N-benzyl group often diminishes agonist activity at

    and adrenergic receptors due to steric hindrance at the binding site.

• Prodrug Potential: It may act as a prodrug. If metabolized in vivo via N-dealkylation, it would release Normacromerine.

Analytical Differentiation (Protocol)

To distinguish these two compounds in a research setting, Mass Spectrometry (GC-MS or LC-MS) is the gold standard.

Mass Spectrometry Fragmentation Patterns

• Normacromerine (MW 211):

  • Base Peak: m/z 44 (CH₂=NHCH₃⁺) – Characteristic of N-methyl phenethylamines.

  • Molecular Ion: m/z 211 (often weak).

  • Key Fragment: Loss of water (M-18) and alpha-cleavage.

• N-Benzyl(-)-Normacromerine (MW 301):

  • Base Peak: m/z 134 (CH₂=N(CH₃)Bz⁺) or m/z 91 (Tropylium ion, C₇H₇⁺) – The benzyl group dominates fragmentation.

  • Molecular Ion: m/z 301.[8]

  • Differentiation: The presence of the m/z 91 peak is diagnostic for the benzyl moiety.

Experimental Protocol: LC-MS Identification

• Sample Prep: Dissolve 1 mg of compound in 1 mL Methanol.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax), 150mm x 4.6mm.

• Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile.

  • Note: N-Benzyl(-)-Normacromerine will elute later (higher retention time) than Normacromerine due to the hydrophobic benzyl group interacting with the C18 stationary phase.

• Detection: ESI+ Mode. Look for [M+H]⁺ 212.1 (Normacromerine) vs [M+H]⁺ 302.2 (N-Benzyl derivative).

References

• Keller, W. J., & McLaughlin, J. L. (1972).[10] Cactus alkaloids.[11][12][10][13] XIII. Isolation of (-)-normacromerine from Coryphantha macromeris var.[10] runyonii. Journal of Pharmaceutical Sciences, 61(1), 147–148.[10] Link

• Vogel, W. H., Evans, B. D., Bonnem, E. M., Fischer, J. F., & McLaughlin, J. L. (1973).[12][14] Macromerine, normacromerine and bisnormacromerine: Non-psychoactive methylated derivatives of norepinephrine.[12][14] Psychopharmacologia, 30(2), 145–151.[12][14] Link

• ClearSynth. (n.d.). N-Benzyl (-)-Normacromerine-d3 (Analytical Standard).[1][4][7][15] Retrieved from ClearSynth Product Catalog. Link

• BenchChem. (2025).[9] N-Benzyl Phenethylamines: A Comparative Guide to Structure-Activity Relationships. BenchChem Technical Guides. Link

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N-Benzyl(-)-Normacromerine pharmacological activity literature

An In-depth Technical Guide to the Predicted Pharmacological Activity of N-Benzyl(-)-Normacromerine

Abstract

This technical guide provides a comprehensive, predictive analysis of the pharmacological profile of N-Benzyl(-)-Normacromerine, a novel phenethylamine derivative for which no empirical data currently exists in the public domain. By synthesizing structure-activity relationship (SAR) data from the well-characterized N-benzylphenethylamine (NBOMe) class and the known properties of its parent compound, (-)-normacromerine, we project a pharmacological profile centered on potent serotonergic activity. This document is intended for researchers, scientists, and drug development professionals, offering a foundational hypothesis for the study of this compound. We detail the established neurochemical effects of N-benzyl substitution, propose a likely receptor interaction profile for N-Benzyl(-)-Normacromerine, and provide detailed, field-proven experimental protocols for its synthesis and comprehensive pharmacological characterization.

Introduction: Bridging Known Scaffolds to Predict Novel Activity

The exploration of novel psychoactive compounds is a driving force in neuroscience, providing critical tools to probe the intricate workings of the central nervous system. The phenethylamine class, in particular, has been a fertile ground for discovering ligands with high affinity and selectivity for various neurotransmitter receptors. N-Benzyl(-)-Normacromerine stands at an interesting crossroads of two distinct pharmacological narratives:

• (-)-Normacromerine: A naturally occurring alkaloid found in cacti of the genus Coryphantha.[1][2][3][4] It is a methylated derivative of norepinephrine and, importantly, is considered non-psychoactive.[1][2] Its pharmacological profile is not extensively characterized but its core phenethylamine structure is the foundational scaffold.

• The N-Benzyl Substitution: The addition of an N-benzyl group to a phenethylamine core is a pivotal structural modification in modern medicinal chemistry. This substitution is known to dramatically increase binding affinity and functional potency at serotonin 5-HT2A receptors by orders of magnitude.[5][6][7][8][9][10][11] This effect is the cornerstone of the "NBOMe" series of compounds, which are among the most potent serotonergic agonists known.[5][6][12]

This guide posits that the N-benzylation of the (-)-normacromerine scaffold will likely transform it from an inactive or low-affinity compound into a potent ligand, primarily at serotonin 5-HT2 receptors. The causality behind this prediction lies in the consistent and profound impact of the N-benzyl moiety across a wide range of phenethylamine analogues.[7][8][13]

Predicted Pharmacological Profile and Structure-Activity Relationships (SAR)

The primary neurochemical effect of N-benzyl substitution on phenethylamine hallucinogens is a marked increase in binding affinity and potency at the serotonin 5-HT2A receptor.[8] This is attributed to favorable interactions between the N-benzyl ring and a specific sub-pocket within the receptor, involving key amino acid residues like Phenylalanine 339 (Phe339).[13]

Given the structure of (-)-normacromerine (β-hydroxy-3,4-dimethoxyphenethylamine), we can extrapolate a likely pharmacological profile for its N-benzylated derivative.

Core SAR Predictions for N-Benzyl(-)-Normacromerine:

• High 5-HT2A Receptor Affinity: The addition of the N-benzyl group is the single most significant predictor of high 5-HT2A affinity in phenethylamines.[5][7][14] We predict that N-Benzyl(-)-Normacromerine will exhibit low nanomolar or even sub-nanomolar affinity (Ki) for the 5-HT2A receptor.

• 5-HT2A Agonist Activity: N-benzylphenethylamines are typically potent, high-efficacy agonists or partial agonists at the 5-HT2A receptor.[7][11][13] This functional activity is responsible for the profound psychoactive effects seen in related compounds.

• Selectivity Profile: While high affinity for 5-HT2A is expected, many N-benzylphenethylamines also bind with high affinity to the 5-HT2C receptor.[7][9][10] Selectivity for 5-HT2A over 5-HT2C can be modulated by substitutions on the N-benzyl ring itself.[7][10] The unsubstituted N-benzyl group of the titular compound suggests it may have high affinity for both 5-HT2A and 5-HT2C receptors. Affinity for other receptors, such as 5-HT1A and monoamine transporters, is generally much lower for this class.[8][15]

• Potential Trace Amine-Associated Receptor (TAAR1) Activity: Phenethylamine and its derivatives are endogenous ligands for TAAR1.[16][17][18] While the N-benzyl substitution's effect on TAAR1 affinity is less characterized than for 5-HT2A, this remains a plausible secondary target that warrants investigation. TAAR1 is an intracellular G-protein coupled receptor that modulates monoamine systems.[16][18]

Data Presentation: Comparative Receptor Affinities

To ground these predictions, the following table summarizes known binding affinities (Ki, nM) for structurally related compounds. The entry for N-Benzyl(-)-Normacromerine is hypothetical and represents the central thesis of this guide.

Compound	Phenethylamine Core	N-Substitution	5-HT2A Ki (nM)	5-HT2C Ki (nM)	Reference(s)
2C-B	2,5-dimethoxy-4-bromo	Unsubstituted	82	190	[7]
25B-NBOMe	2,5-dimethoxy-4-bromo	N-benzyl	0.29	2.2	[7]
2C-I	2,5-dimethoxy-4-iodo	Unsubstituted	110	250	[7]
25I-NBOMe	2,5-dimethoxy-4-iodo	N-(2-methoxy)benzyl	0.044	1.0	[5]
(-)-Normacromerine	3,4-dimethoxy-β-hydroxy	Unsubstituted	>10,000 (presumed)	>10,000 (presumed)	N/A
N-Benzyl(-)-Normacromerine	3,4-dimethoxy-β-hydroxy	N-benzyl	<10 (Predicted)	<50 (Predicted)	Hypothetical

Proposed Experimental Protocols for Pharmacological Characterization

A rigorous, self-validating system of experiments is required to test the hypotheses presented above. The following protocols represent a standard, authoritative workflow for characterizing a novel phenethylamine ligand.

Synthesis via Reductive Amination

This is the most common and efficient method for synthesizing N-benzylphenethylamines.[8] It involves the reaction of (-)-normacromerine with benzaldehyde to form a transient imine, which is then immediately reduced to the target secondary amine.

Step-by-Step Methodology:

• Reactant Solubilization: Dissolve (-)-normacromerine (1.0 eq) and benzaldehyde (1.1 eq) in a suitable solvent such as methanol or dichloromethane.

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the Schiff base (imine).

• Reduction: Cool the reaction mixture in an ice bath. Add a mild reducing agent, such as sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (STAB) (1.5 eq), portion-wise to control the reaction rate and temperature.

• Quenching & Extraction: After the reaction is complete (monitored by TLC or LC-MS), quench the reaction by the slow addition of water. Extract the aqueous layer multiple times with a non-polar organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting crude product should be purified using column chromatography or recrystallization to yield N-Benzyl(-)-Normacromerine.

• Characterization: Confirm the structure and purity of the final compound using NMR spectroscopy (¹H and ¹³C), mass spectrometry, and HPLC.

In Vitro Radioligand Binding Assays

These competitive binding assays are the gold standard for determining the binding affinity (Ki) of a test compound for a specific receptor.

Step-by-Step Methodology:

• Membrane Preparation: Utilize cell membranes prepared from HEK293 or CHO cells heterologously expressing the human receptor of interest (e.g., 5-HT2A, 5-HT2C, TAAR1).

• Assay Setup: In a 96-well plate, combine the cell membranes, a known concentration of a high-affinity radioligand (e.g., [³H]ketanserin for 5-HT2A, [³H]mesulergine for 5-HT2C), and a range of concentrations of the test compound (N-Benzyl(-)-Normacromerine).

• Incubation: Incubate the plates at a controlled temperature (e.g., 37°C) for a set time (e.g., 60 minutes) to allow the binding to reach equilibrium.

• Separation: Rapidly filter the contents of each well through glass fiber filter mats using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis: Plot the percentage of radioligand displacement against the concentration of the test compound. Use non-linear regression analysis to determine the IC₅₀ (the concentration of the test compound that displaces 50% of the radioligand). Convert the IC₅₀ to a Ki value using the Cheng-Prusoff equation.

In Vitro Functional Assays (Phosphoinositide Hydrolysis)

To determine if N-Benzyl(-)-Normacromerine acts as an agonist, antagonist, or inverse agonist, a functional assay is essential. For Gq-coupled receptors like 5-HT2A and 5-HT2C, measuring the accumulation of inositol phosphates (IPs) is a direct readout of receptor activation.[14]

Step-by-Step Methodology:

• Cell Culture & Labeling: Culture cells expressing the receptor of interest (e.g., 5-HT2A) and label them overnight with [³H]myo-inositol, which is incorporated into the cell membrane as phosphatidylinositol 4,5-bisphosphate (PIP₂).

• Compound Stimulation: Wash the cells and pre-incubate them in a buffer containing lithium chloride (LiCl), which inhibits the breakdown of inositol monophosphate, causing it to accumulate. Add varying concentrations of N-Benzyl(-)-Normacromerine to the cells and incubate.

• Extraction: Stop the reaction by adding a cold acid (e.g., perchloric acid).

• Separation: Isolate the total [³H]inositol phosphates from the free [³H]inositol using anion-exchange chromatography columns.

• Quantification: Determine the amount of accumulated [³H]IPs via liquid scintillation counting.

• Data Analysis: Generate concentration-response curves to determine the EC₅₀ (potency) and Eₘₐₓ (efficacy) of the compound relative to a known full agonist like serotonin.

Visualization of Pathways and Workflows

Predicted 5-HT2A Receptor Signaling Pathway

Activation of the 5-HT2A receptor by an agonist like N-Benzyl(-)-Normacromerine is predicted to initiate the canonical Gq-coupled signaling cascade, leading to an increase in intracellular calcium.

Caption: Predicted 5-HT2A receptor Gq signaling cascade activated by N-Benzyl(-)-Normacromerine.

Experimental Workflow for Pharmacological Characterization

The logical flow from chemical synthesis to in vitro and eventual in vivo characterization is critical for a comprehensive understanding of a novel compound.

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• 13. Molecular interaction of serotonin 5-HT2A receptor residues Phe339(6.51) and Phe340(6.52) with superpotent N-benzyl phenethylamine agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. TAAR1 - Wikipedia [en.wikipedia.org]

N-Benzyl(-)-normacromerine: A Chemical and Regulatory Analysis of its Status as a Controlled Substance Precursor

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Evolving Landscape of Precursor Chemical Control

The global effort to combat the illicit manufacture of controlled substances has led to a sophisticated and dynamic regulatory framework governing a class of chemicals known as precursors. A precursor is a substance that, while often having legitimate industrial or scientific applications, can also be used in the illicit production of a narcotic drug or psychotropic substance.[1][2] International treaties, such as the United Nations Convention against Illicit Traffic in Narcotic Drugs and Psychotropic Substances of 1988, establish tables of controlled precursors, compelling signatory nations to implement monitoring and control measures.[3][4] In the United States, the Drug Enforcement Administration (DEA) maintains List I and List II of scheduled chemicals under the Controlled Substances Act (CSA), which are subject to stringent regulations.[5][6][7]

This guide provides a detailed technical analysis of N-Benzyl(-)-normacromerine, a chemical compound structurally related to the naturally occurring phenethylamine alkaloid, macromerine. The central question addressed is whether N-Benzyl(-)-normacromerine qualifies as a controlled substance precursor. To answer this, we will examine its chemical properties, its potential for conversion into other substances, and its standing under current major international and national regulatory frameworks.

Chemical Profile: N-Benzyl(-)-normacromerine and its Relationship to Macromerine

To understand the precursor potential of N-Benzyl(-)-normacromerine, it is essential to first understand its chemical structure and its relationship to normacromerine and macromerine.

• Normacromerine: This is a phenethylamine alkaloid found in certain cacti, such as Coryphantha macromeris.[8] Its chemical structure features a phenethylamine backbone with a hydroxyl group and a methylamino group.

• Macromerine: Also a naturally occurring alkaloid in the same cactus species, macromerine is the N,N-dimethylated analog of normacromerine.[9] Studies have indicated that macromerine itself is not psychoactive.[9][10]

• N-Benzyl(-)-normacromerine: This compound is a synthetic derivative of normacromerine. The "N-benzyl" designation indicates that a benzyl group (a benzene ring attached to a CH₂ group) is attached to the nitrogen atom of the normacromerine molecule. In organic synthesis, the benzyl group is frequently used as a "protecting group" for amines.[11] It is a stable and relatively unreactive group that can be selectively removed later in a synthetic sequence.

Below is a comparison of the key chemical features:

Compound	Chemical Formula	Molar Mass ( g/mol )	Key Functional Groups
Normacromerine	C₁₁H₁₇NO₃	211.26	Phenethylamine, Secondary Amine, Hydroxyl
Macromerine	C₁₂H₁₉NO₃	225.29	Phenethylamine, Tertiary Amine, Hydroxyl
N-Benzyl(-)-normacromerine	C₁₈H₂₃NO₃	301.38	Phenethylamine, Tertiary Amine (Benzylated), Hydroxyl

graph Chemical_Structures {
layout=neato;
node [shape=none, imagepos="tc"];
// Node definitions with images (replace with actual image paths if available, otherwise use labels)
normacromerine [label="Normacromerine\n(C₁₁H₁₇NO₃)", image="placeholder_normacromerine.png"];
benzyl_normacromerine [label="N-Benzyl(-)-normacromerine\n(C₁₈H₂₃NO₃)", image="placeholder_benzyl_normacromerine.png"];
macromerine [label="Macromerine\n(C₁₂H₁₉NO₃)", image="placeholder_macromerine.png"];
// Invisible nodes for positioning arrows
p1 [pos="1.5,0!", shape=point, style=invis];
p2 [pos="4.5,0!", shape=point, style=invis];
// Edges with labels
normacromerine -> p1 [label="+ Benzyl Halide", dir=none];
p1 -> benzyl_normacromerine [label="Benzylation"];
benzyl_normacromerine -> p2 [label="- Benzyl Group", dir=none];
p2 -> normacromerine [label="Debenzylation"];
normacromerine -> macromerine [label="N-Methylation"];
}

Caption: Relationship between Normacromerine, N-Benzyl(-)-normacromerine, and Macromerine.

The Precursor Question: Chemical Conversion Potential

A chemical is typically considered a precursor if it is a key ingredient in the synthesis of a controlled substance. The critical question for N-Benzyl(-)-normacromerine is its potential for conversion into a controlled substance. While macromerine itself is not a controlled substance, the chemical transformation of N-Benzyl(-)-normacromerine back to normacromerine is a straightforward chemical process known as debenzylation.

Experimental Protocol: Catalytic Transfer Hydrogenolysis for N-Debenzylation

The removal of an N-benzyl group is a common reaction in organic synthesis. One well-established method is catalytic transfer hydrogenolysis.[12]

Objective: To remove the N-benzyl protecting group from N-Benzyl(-)-normacromerine to yield (-)-normacromerine.

Materials:

• N-Benzyl(-)-normacromerine

• Palladium on carbon (10% Pd/C) catalyst

• Ammonium formate

• Methanol (or another suitable solvent)

• Inert atmosphere (e.g., Nitrogen or Argon)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Dissolve N-Benzyl(-)-normacromerine in methanol in a round-bottom flask equipped with a magnetic stir bar.

• Add ammonium formate to the solution (typically 3-5 equivalents).

• Carefully add the 10% Pd/C catalyst to the reaction mixture under an inert atmosphere.

• Stir the reaction mixture at room temperature or with gentle heating.

• Monitor the reaction progress using a suitable technique, such as Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture through a pad of celite to remove the palladium catalyst.

• Evaporate the solvent from the filtrate under reduced pressure.

• The resulting residue can be further purified by standard techniques like column chromatography or recrystallization to yield pure (-)-normacromerine.

The feasibility of this debenzylation is a key factor in assessing its precursor potential.[11][13][14]

Caption: Workflow for the debenzylation of N-Benzyl(-)-normacromerine.

Regulatory Analysis: Is N-Benzyl(-)-normacromerine a Controlled Substance Precursor?

A thorough review of major international and national precursor control lists is necessary to determine the legal status of N-Benzyl(-)-normacromerine.

International Control:

The United Nations Convention against Illicit Traffic in Narcotic Drugs and Psychotropic Substances of 1988 provides two tables of precursor chemicals.[3]

• Table I includes substances that are more critical to the production of controlled substances.

• Table II lists chemicals that are also used in illicit drug manufacturing but may have more widespread legitimate uses.[3]

A review of the substances listed in both Table I and Table II, as maintained by the International Narcotics Control Board (INCB), reveals that N-Benzyl(-)-normacromerine is not explicitly listed .[4][15]

United States Federal Control:

The U.S. DEA maintains two lists of regulated chemicals:

• List I Chemicals: These are chemicals that are important to the manufacture of controlled substances.[5]

• List II Chemicals: These are mainly solvents and reagents used in illicit drug production.[5]

An examination of the DEA's List I and List II chemicals shows that N-Benzyl(-)-normacromerine is not explicitly listed .[5][16] The DEA also maintains a Special Surveillance List (SSL) for chemicals and equipment that can be used to manufacture controlled substances, and N-Benzyl(-)-normacromerine is not on this list either.[17]

Control in Other Jurisdictions:

• European Union: The EU has its own regulations on drug precursors, which are closely aligned with the UN conventions. N-Benzyl(-)-normacromerine is not listed as a scheduled substance.[18]

• Canada: The Controlled Drugs and Substances Act lists Class A and Class B precursors. N-Benzyl(-)-normacromerine is not included in these schedules.[19]

The "Analogue" Consideration:

While N-Benzyl(-)-normacromerine is not explicitly listed, some jurisdictions have provisions for "controlled substance analogues." In the U.S., a substance can be treated as a Schedule I or II controlled substance if it is substantially similar in chemical structure and pharmacological effect to a listed substance and is intended for human consumption.[20] However, this typically applies to the final drug product, not to precursors. Furthermore, since macromerine itself is not a controlled substance and is reported to be non-psychoactive, it is unlikely that N-Benzyl(-)-normacromerine would be considered a controlled substance analogue.[9][10]

Caption: Logic diagram for determining the regulatory status of a potential precursor.

Conclusion

Based on a comprehensive review of its chemical properties and the current regulatory landscape, N-Benzyl(-)-normacromerine is not a controlled substance precursor.

• Not Explicitly Listed: N-Benzyl(-)-normacromerine does not appear on the precursor chemical lists of the United Nations, the U.S. Drug Enforcement Administration, the European Union, or Canada.[3][5][18][19]

• Product of Conversion is Not Controlled: The direct product of its most likely chemical conversion (debenzylation) is normacromerine. Further N-methylation would yield macromerine. Neither normacromerine nor macromerine are listed as controlled substances. Furthermore, studies indicate macromerine is not psychoactive.[9][10]

• Analogue Status Unlikely: The criteria for being a controlled substance analogue are unlikely to apply to N-Benzyl(-)-normacromerine, as it is a precursor to a non-controlled, non-psychoactive substance.

For researchers, scientists, and drug development professionals, this means that the purchase, synthesis, and use of N-Benzyl(-)-normacromerine for legitimate research and development purposes do not currently fall under the stringent regulations governing controlled substance precursors. However, it is always prudent to remain aware of the dynamic nature of chemical control regulations and to consult the latest versions of relevant national and international lists.

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• Alkaloid and Nitrogenated Compounds from Different Sections of Coryphantha macromeris Plants and Callus Cultures - MDPI. (2023, September 2). Retrieved from [Link]

• Controlled Drugs and Substances Act ( SC 1996, c. 19) - Justice Laws Website. (2026, January 29). Retrieved from [Link]

• Orange Book - List of Controlled Substances and Regulated Chemicals. (2016, September 6). U.S. Department of Justice, Drug Enforcement Administration. Retrieved from [Link]

• commission delegated regulation (eu) 2023/196 - Publications Office - European Union. (2023, January 31). Retrieved from [Link]

• Keller, W. J., & McLaughlin, J. L. (1972). Cactus alkaloids. 13. Isolation of (-)-normacromerine from Coryphantha macromeris var. runyonii. Journal of Pharmaceutical Sciences, 61(1), 147–148.

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A Technical Guide to the Stereochemistry, Synthesis, and Analysis of N-Benzyl(-)-Normacromerine Enantiomers

Executive Summary

The study of chiral molecules is a cornerstone of modern drug development, driven by the understanding that enantiomers of a single compound can exhibit profoundly different pharmacological and toxicological profiles.[1][2] Normacromerine, a phenethylamine alkaloid naturally occurring in cacti of the genus Coryphantha, presents a valuable scaffold for chemical exploration.[3][4][5] Its N-benzyl derivative, N-Benzyl-normacromerine, serves as a key intermediate in synthetic campaigns and a probe for structure-activity relationship (SAR) studies. This guide provides an in-depth technical analysis of the stereochemistry of N-Benzyl(-)-normacromerine, detailing strategies for its enantioselective synthesis, robust analytical methods for chiral separation, and the critical pharmacological implications of its stereoisomerism. This document is intended for researchers, medicinal chemists, and analytical scientists engaged in the fields of natural product synthesis and pharmaceutical development.

The Stereochemistry of Normacromerine

Chirality, the property of non-superimposable mirror images, is a fundamental concept in molecular science.[6][7] Molecules with this property are termed enantiomers, and they often interact differently with the chiral environments of biological systems, such as enzymes and receptors.[1]

The Asymmetric Center and Absolute Configuration

Normacromerine possesses a single stereocenter at the carbon atom bonded to the hydroxyl group (C-1). The spatial arrangement of the atoms around this chiral center defines its absolute configuration.[8] This configuration is unambiguously described using the Cahn-Ingold-Prelog (CIP) priority rules.[9][10]

CIP Priority Assignment for Normacromerine:

• -OH (Oxygen, atomic number 8): Priority 1

• -C (of the 3,4-dimethoxyphenyl ring): Priority 2

• -C (of the N-methylaminomethyl group): Priority 3

• -H (Hydrogen, atomic number 1): Priority 4

The naturally occurring enantiomer, (-)-normacromerine, has been isolated and characterized.[5] By orienting the molecule with the lowest priority group (hydrogen) pointing away from the viewer, the sequence from priority 1 to 2 to 3 follows a clockwise direction. Therefore, the absolute configuration of naturally occurring (-)-normacromerine is (R) . Its mirror image, the non-natural (+)-enantiomer, possesses the (S) configuration. The N-benzyl derivative retains this stereocenter, making the study of (R)-N-Benzyl-normacromerine and (S)-N-Benzyl-normacromerine essential.

Enantioselective Synthesis: A Strategy-First Approach

The synthesis of single-enantiomer drugs is now a regulatory expectation, as it minimizes patient exposure to potentially inactive or harmful stereoisomers.[1] An enantioselective synthesis aims to produce a single enantiomer in high purity, measured as enantiomeric excess (% ee). A robust strategy involves the stereoselective reduction of a prochiral ketone precursor.

Rationale for Asymmetric Transfer Hydrogenation

Asymmetric transfer hydrogenation is a powerful and practical method for the enantioselective synthesis of chiral alcohols. This technique often utilizes a transition metal catalyst (e.g., Ruthenium) complexed with a chiral ligand. The causality behind this choice is twofold:

• High Enantioselectivity: The chiral ligand creates a well-defined, asymmetric catalytic environment that forces the hydrogenation to occur preferentially on one face of the prochiral ketone, leading to high % ee.

• Mild Conditions: These reactions typically proceed under mild temperature and pressure conditions, preserving sensitive functional groups within the molecule.

The proposed precursor, 1-(3,4-dimethoxyphenyl)-2-(benzyl(methyl)amino)ethan-1-one, can be synthesized and then subjected to this key stereoselective reduction step.

Experimental Protocol: Synthesis of (R)-N-Benzyl-normacromerine

This protocol outlines a plausible, self-validating workflow for the target molecule.

Step 1: Synthesis of Precursor Ketone

• Start with 3,4-dimethoxyacetophenone. Perform an alpha-bromination to yield 2-bromo-1-(3,4-dimethoxyphenyl)ethan-1-one.

• React the bromo-ketone with N-methylbenzylamine in a suitable solvent (e.g., acetonitrile) with a non-nucleophilic base (e.g., diisopropylethylamine) to yield the precursor, 1-(3,4-dimethoxyphenyl)-2-(benzyl(methyl)amino)ethan-1-one.

• Purify the product via column chromatography and confirm its structure using ¹H NMR, ¹³C NMR, and mass spectrometry.

Step 2: Asymmetric Transfer Hydrogenation

• In an inert atmosphere glovebox, charge a reaction vessel with the ketone precursor (1.0 eq).

• Add a solution of the chiral catalyst system, for example, (R,R)-TsDPEN-Ru complex, in an appropriate solvent like isopropanol, which also serves as the hydrogen source.

• Stir the reaction at a controlled temperature (e.g., 40 °C) and monitor for completion using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction, remove the solvent under reduced pressure, and purify the crude product via column chromatography.

• The resulting product is (R)-N-Benzyl-normacromerine. To synthesize the (S)-enantiomer, the (S,S)-TsDPEN-Ru catalyst would be employed.

Step 3: Characterization and Enantiomeric Purity Analysis

• Confirm the structure of the final product using NMR and mass spectrometry.

• Determine the enantiomeric excess (% ee) of the product using the chiral HPLC method described in Section 4.0.

Synthesis Workflow Diagram

Caption: Enantioselective synthesis workflow for (R)-N-Benzyl-normacromerine.

Analytical Chiral Separation and Characterization

The separation and quantification of enantiomers are critical for quality control and regulatory compliance in pharmaceutical development.[1][11] High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the industry-standard technique for this purpose.[12]

Principle of Chiral Recognition

Chiral separation is achieved through the differential interaction between the enantiomers and the chiral stationary phase.[6] The most widely accepted mechanism is the "three-point interaction model," which posits that for effective chiral recognition, there must be at least three simultaneous points of interaction (e.g., hydrogen bonds, steric hindrance, dipole-dipole interactions) between one enantiomer and the CSP.[12] The difference in the stability of the transient diastereomeric complexes formed between each enantiomer and the CSP leads to different retention times, enabling separation.

Caption: Principle of chiral separation via differential three-point interactions.

Protocol: Chiral HPLC Method Development

• Column Selection: Choose a CSP known to be effective for amine-containing chiral molecules. Polysaccharide-based columns (e.g., cellulose or amylose derivatives like Chiralcel® OD-H or Chiralpak® AD-H) are excellent starting points due to their broad applicability.

• Mobile Phase Screening:

  • Begin with a normal-phase mobile phase, such as a mixture of hexane and isopropanol.

  • Incorporate a small amount of an amine modifier (e.g., 0.1% diethylamine) to improve peak shape and reduce tailing by deactivating acidic sites on the silica support.

  • Screen different ratios of hexane/isopropanol (e.g., 90:10, 80:20, 70:30) to optimize resolution and retention time.

• Optimization: Adjust the flow rate (typically 0.5-1.5 mL/min) and column temperature to fine-tune the separation.

• Detection: Use a UV detector set to an appropriate wavelength (e.g., 280 nm) based on the chromophore of the 3,4-dimethoxyphenyl ring.

• Validation: Once baseline separation is achieved, validate the method for linearity, accuracy, and precision according to standard pharmaceutical guidelines.

Representative Data

The following table summarizes hypothetical data from a successful chiral separation.

Parameter	(S)-N-Benzyl-normacromerine	(R)-N-Benzyl-normacromerine
Retention Time (t_R)	8.52 min	10.15 min
Tailing Factor (T_f)	1.1	1.2
Resolution (R_s)	\multicolumn{2}{c	}{> 2.0}
Enantiomeric Excess (% ee)	\multicolumn{2}{c	}{Determined from peak area ratio}

Pharmacological Significance of Stereochemistry

The differential interaction of enantiomers with biological targets is not an academic curiosity but a critical factor in drug safety and efficacy.[13] A classic and tragic example is thalidomide, where one enantiomer was an effective sedative while the other was a potent teratogen.[2]

In the context of neurologically active compounds, stereochemistry is paramount. For instance, in the morphinan class of opioids, levorotatory isomers typically exhibit high affinity for opioid receptors, while their dextrorotatory counterparts often have lower opioid affinity but may act as NMDA receptor antagonists or sigma receptor ligands.[14] Similarly, studies on N-benzyl substituted normetazocines have shown that substituents on the benzyl ring can dramatically alter binding affinity at sigma receptors.[15]

While normacromerine itself is reported to be non-psychoactive, the introduction of the N-benzyl group and the specific stereochemistry at C-1 could lead to novel pharmacological profiles.[16] It is imperative to evaluate each enantiomer of N-Benzyl-normacromerine separately to:

• Identify the eutomer (the pharmacologically active enantiomer).

• Characterize the activity of the distomer (the less active enantiomer), which may contribute to side effects or have a different therapeutic activity altogether.

• Uncover potential enantiomer-enantiomer interactions, where one isomer might affect the metabolism or activity of the other.[13]

Conclusion

The stereochemistry of N-Benzyl(-)-normacromerine is a critical determinant of its potential chemical and biological properties. The naturally occurring precursor possesses the (R) configuration at its single stereocenter. A comprehensive understanding of this molecule requires a multi-faceted approach encompassing precise enantioselective synthesis, high-resolution analytical separation, and distinct pharmacological evaluation of each enantiomer. The protocols and strategic insights provided in this guide serve as a foundational framework for researchers to synthesize, analyze, and ultimately unlock the therapeutic potential of these specific stereoisomers, adhering to the principles of modern, stereochemically-aware drug discovery and development.

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Physical properties and melting point of N-Benzyl(-)-Normacromerine

An In-depth Technical Guide to the Physical Properties and Melting Point of N-Benzyl(-)-Normacromerine

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals on the physical properties and melting point determination of N-Benzyl(-)-Normacromerine. This guide provides a robust framework for the synthesis, purification, and rigorous characterization of this compound, emphasizing the causality behind experimental choices to ensure scientific integrity and reproducibility.

Introduction and Scientific Context

N-Benzyl(-)-Normacromerine is a derivative of (-)-normacromerine, a phenethylamine alkaloid found in cacti of the genus Coryphantha.[1][2] The parent compound, normacromerine, is structurally related to the better-known macromerine.[1] The introduction of an N-benzyl group to the phenethylamine scaffold is a significant structural modification known to dramatically alter the pharmacological profile, often leading to a substantial increase in affinity and functional activity at serotonin receptors, most notably the 5-HT₂A receptor.[3] This modification is the foundation of the "NBOMe" series of compounds, which are among the most potent serotonergic agonists known.[3]

Given the profound impact of N-benzylation on bioactivity, the synthesis and characterization of N-Benzyl(-)-Normacromerine are of significant interest for neurochemical research and drug discovery. This guide provides the necessary theoretical grounding and practical methodologies for its study.

Physicochemical Properties

While extensive experimental data for N-Benzyl(-)-Normacromerine is not widely published, its core properties can be derived from its chemical structure and data from its deuterated isotopologue.[4][5] A summary of these properties is presented below.

Property	Data	Source / Method
Chemical Name	(αR)-3,4-Dimethoxy-α-[(benzylmethylamino)methyl]benzenemethanol	IUPAC Nomenclature
Molecular Formula	C₁₈H₂₃NO₃	Derived from Structure
Molecular Weight	301.38 g/mol	Calculated
Appearance	To be determined. Likely a white to off-white crystalline solid.	Predicted
Solubility	To be determined. Expected to be soluble in methanol, ethanol, chloroform, and dichloromethane.	Predicted
Melting Point	To be determined experimentally.	See Section 4

Synthesis and Characterization Workflow

The synthesis of N-Benzyl(-)-Normacromerine can be efficiently achieved via reductive amination. This common and reliable method involves the reaction of the primary amine of (-)-normacromerine with benzaldehyde to form an intermediate imine, which is subsequently reduced to the target secondary amine.[3]

Caption: Proposed workflow for synthesis and characterization of N-Benzyl(-)-Normacromerine.

Detailed Synthesis Protocol: Reductive Amination

This protocol is a self-validating system; successful synthesis is confirmed through rigorous analytical characterization as described.

Materials:

• (-)-Normacromerine hydrochloride (1.0 eq)

• Benzaldehyde (1.1 eq), freshly distilled

• Triethylamine (TEA) (1.2 eq)

• Sodium borohydride (NaBH₄) (1.5 eq)

• Methanol (Anhydrous)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Free Amine Liberation: Dissolve the (-)-Normacromerine hydrochloride salt in anhydrous methanol. Add triethylamine to the solution to neutralize the hydrochloride salt and liberate the free amine. Stir for 15 minutes at room temperature. The formation of triethylamine hydrochloride precipitate may be observed.

• Imine Formation: Add benzaldehyde to the mixture. Stir the reaction at room temperature for 2-3 hours. The progress of imine formation can be monitored by Thin Layer Chromatography (TLC).

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Slowly add sodium borohydride in small portions over 30 minutes. Causality: Portion-wise addition is critical to control the exothermic reaction and prevent runaway temperature, which could lead to side products. NaBH₄ is a mild and selective reducing agent suitable for reducing the imine in the presence of other functional groups.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature overnight.

• Quenching and Work-Up: Carefully quench the reaction by the slow addition of water. Remove the methanol under reduced pressure. Dilute the residue with water and extract three times with dichloromethane.

• Purification: Combine the organic extracts, wash with saturated sodium bicarbonate solution, then brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Chromatography: Purify the crude product by flash column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure N-Benzyl(-)-Normacromerine.

Analytical Characterization

The identity and purity of the synthesized compound must be confirmed using a suite of analytical techniques.[6]

Technique	Expected Data
¹H NMR	Aromatic protons (benzyl and phenethyl): multiplets between δ 6.8-7.5 ppm. Methylene protons (-CH₂-): singlet or AB quartet around δ 3.5-4.0 ppm. Methoxyl protons (-OCH₃): two singlets around δ 3.8-3.9 ppm. Other aliphatic and hydroxyl protons will also be present.
¹³C NMR	Aromatic carbons: signals in the range of δ 110-150 ppm. Methylene carbon (-CH₂-): signal around δ 50-60 ppm. Methoxyl carbons (-OCH₃): signals around δ 55-56 ppm.
IR Spectroscopy	O-H stretch (alcohol): broad band around 3300-3500 cm⁻¹. C-H stretches (aromatic and aliphatic): peaks around 2800-3100 cm⁻¹. Aromatic C=C stretches: peaks in the region of 1450-1600 cm⁻¹. C-O stretches: strong bands around 1000-1250 cm⁻¹.
Mass Spectrometry (ESI-MS)	The protonated molecule [M+H]⁺ is expected as the base peak at m/z 302.17. High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition.

Melting Point Determination: A Criterion for Purity

The melting point is a fundamental physical property used to assess the purity of a crystalline solid.[7] A pure compound typically exhibits a sharp, well-defined melting point with a narrow range (0.5-1.0°C), whereas impurities will depress the melting point and broaden the melting range.[8] The capillary method is the standard technique for this determination.[9]

Caption: Standard workflow for accurate melting point determination.

Step-by-Step Melting Point Protocol

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)[8]

• Glass capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation: a. Ensure the purified N-Benzyl(-)-Normacromerine sample is completely dry, as residual solvent will depress the melting point. b. Place a small amount of the crystalline solid in a mortar and finely powder it with a pestle.[7] Causality: A fine powder ensures uniform heat distribution throughout the sample. c. Press the open end of a capillary tube into the powder several times. Invert the tube and tap it gently on a hard surface to pack the powder into the sealed end. A compact column of 2-3 mm is ideal.[9]

• Initial (Rapid) Determination: a. Place the packed capillary tube into the heating block of the melting point apparatus. b. Set a rapid heating rate (e.g., 10-20°C per minute) to quickly find an approximate melting range. This saves time and establishes the temperature window for the accurate measurement.

• Accurate Determination: a. Allow the apparatus to cool to at least 20°C below the approximate melting point observed. b. Prepare a fresh capillary with a new sample. c. Heat rapidly until the temperature is about 15°C below the approximate melting point. d. Reduce the heating rate to a slow, controlled ramp of 1-2°C per minute.[7] Causality: A slow heating rate is crucial to allow the temperature of the sample, thermometer, and heating block to remain in equilibrium, ensuring an accurate reading.

• Recording the Melting Range: a. Observe the sample carefully through the magnifying lens. b. Record the temperature (T₁) at which the first drop of liquid appears. c. Continue heating at the slow rate and record the temperature (T₂) at which the last crystal melts and the sample is completely a clear liquid.[7] d. The melting point is reported as the range from T₁ to T₂.

• Mixed Melting Point (for Identity Confirmation): a. If an authentic reference standard of N-Benzyl(-)-Normacromerine is available, this technique provides powerful confirmation of identity.[9] b. Create an intimate 1:1 mixture of the synthesized compound and the reference standard by grinding them together. c. Determine the melting point of this mixture. If there is no depression or broadening of the melting range compared to the individual components, the two samples are identical. If the melting point is depressed and broad, the synthesized compound is not the same as the reference.[9][10]

Conclusion

This guide has outlined a comprehensive approach to the synthesis and physical characterization of N-Benzyl(-)-Normacromerine. By following the detailed protocols for reductive amination, purification, and analytical characterization, researchers can reliably produce and validate this compound. The rigorous determination of the melting point serves as an essential, accessible, and self-validating criterion for assessing the purity of the final product, a critical step in any subsequent pharmacological or developmental studies.

References

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• Melting point determination - SSERC. (n.d.). SSERC. Retrieved February 25, 2026, from [Link]

• Experiment 1: Melting-point Determinations. (n.d.). Athabasca University. Retrieved February 25, 2026, from [Link]

• Melting Point Determination - thinkSRS.com. (n.d.). Stanford Research Systems. Retrieved February 25, 2026, from [Link]

• N-Benzyl (-)-Normacromerine-d3 - CRO Splendid Lab Pvt. Ltd. (n.d.). Splendid Labs. Retrieved February 25, 2026, from [Link]

• 1329840-63-2 | Chemical Name : N-Benzyl (-)-Normacromerine-d3 - Pharmaffiliates. (n.d.). Pharmaffiliates. Retrieved February 25, 2026, from [Link]

• Keller, W. J. (1979). Macromerine and normacromerine biosynthesis in Coryphantha macromeris var. runyonii. Journal of Pharmaceutical Sciences, 68(1), 85-87. [Link]

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Protocols & Analytical Methods

Application Note: High-Purity Synthesis of Normacromerine via N-Benzyl Protection Strategy

-methyl-3,4-dimethoxy- -hydroxyphenethylamine) using an -benzyl masking strategy.

Abstract & Strategic Rationale

Normacromerine is a naturally occurring phenethylamine alkaloid found in Coryphantha cacti, structurally defined as

-methyl-3,4-dimethoxy- -hydroxyphenethylamine . It serves as the immediate biosynthetic precursor to macromerine ( -dimethyl) and shares structural homology with adrenergic neurotransmitters like epinephrine.

Synthesizing secondary amino-alcohols like Normacromerine presents a specific challenge: controlling alkylation . Direct methylation of the primary amine (bisnormacromerine) often yields a mixture of mono-, di-, and quaternary ammonium salts. Conversely, reducing the corresponding ketone in the presence of a secondary amine can be sensitive.

This protocol utilizes an

-Benzyl Protection Strategy (specifically, the use of -benzylmethylamine). By introducing the nitrogen as a tertiary amine ( -benzyl- -methyl), we achieve two critical "protection" goals:

• Prevention of Over-alkylation: The tertiary nitrogen cannot react further with alkylating agents or electrophilic intermediates.

• Chemoselectivity: The benzyl group serves as a robust masking group that is orthogonal to the ketone reduction step but easily removed via catalytic hydrogenolysis to reveal the target secondary amine in high purity.

Retrosynthetic Analysis

The synthesis is designed backward from Normacromerine (1) to ensure high convergence and atom economy.

• Target (1): Normacromerine (

  -methyl-3,4-dimethoxy- -hydroxyphenethylamine).

• Disconnection: C-N bond formation and Benzyl deprotection.[1]

• Intermediate (2):

  -Benzyl-Normacromerine (Protected Amino Alcohol).

• Intermediate (3):

  -( -benzyl- -methylamino)-3,4-dimethoxyacetophenone.

• Starting Materials: 3,4-Dimethoxyacetophenone (Acetoveratrone) and

  -Benzylmethylamine.

Caption: Retrosynthetic logic flow utilizing the N-benzyl group as a temporary masking agent for the secondary amine.

Detailed Experimental Protocol

Phase 1: Preparation of the -Bromoketone

Objective: Functionalize the alpha-carbon of 3,4-dimethoxyacetophenone to create an electrophilic site for amine attack.

• Reagents: 3,4-Dimethoxyacetophenone (10.0 g, 55.5 mmol), Copper(II) Bromide (

  , 25.0 g, 112 mmol), Ethyl Acetate (EtOAc), Chloroform ( ).

• Mechanism: Heterogeneous halogenation.

Step-by-Step:

• Dissolve 3,4-dimethoxyacetophenone in a 1:1 mixture of EtOAc and

  (150 mL).

• Add

  in one portion. Bring the suspension to a vigorous reflux.

• Observation: The black

  will gradually turn to white as bromine is transferred. This typically takes 2–4 hours.

• Work-up: Cool the mixture and filter off the white

  solid. Wash the pad with EtOAc.

• Concentrate the filtrate under reduced pressure to yield

  -bromo-3,4-dimethoxyacetophenone as a solid.

• Purification: Recrystallize from MeOH/EtOAc if necessary. (Target MP: ~80-82°C).

Phase 2: N-Benzyl "Masked" Amination

Objective: Introduce the nitrogen atom with the methyl group already in place, protected by the benzyl group.

• Reagents:

  -Bromo-3,4-dimethoxyacetophenone (from Phase 1), -Benzylmethylamine (1.1 eq), Triethylamine ( , 1.5 eq), Dichloromethane (DCM).

Step-by-Step:

• Dissolve the

  -bromoketone (10.0 g, 38.6 mmol) in anhydrous DCM (100 mL) at 0°C.

• Prepare a solution of

  -benzylmethylamine (5.15 g, 42.5 mmol) and (5.8 g, 58 mmol) in DCM (20 mL).

• Addition: Dropwise add the amine solution to the ketone solution over 30 minutes. The reaction is exothermic; maintain temperature <10°C to prevent polymerization.

• Allow to warm to room temperature and stir for 4 hours. Monitor by TLC (EtOAc:Hexane 1:1).

• Work-up: Wash the organic phase with water (2 x 50 mL) and brine (50 mL). Dry over

  and concentrate.

• Product: This yields the amino-ketone intermediate:

  -( -benzyl- -methylamino)-3,4-dimethoxyacetophenone.

Phase 3: Carbonyl Reduction

Objective: Stereoselective reduction of the ketone to the

-hydroxyl group.

• Reagents: Amino-ketone intermediate, Sodium Borohydride (

  ), Methanol (MeOH).

Step-by-Step:

• Dissolve the crude amino-ketone in MeOH (100 mL). Cool to 0°C.[2]

• Add

  (1.5 eq) in small portions. Caution: Hydrogen gas evolution.

• Stir at 0°C for 1 hour, then allow to warm to room temperature for 2 hours.

• Quench: Carefully add Acetone (5 mL) to destroy excess hydride, then concentrate the solvent.

• Partition the residue between Water and DCM. Extract the organic layer, dry, and evaporate.[3]

• Intermediate: You now have

  -benzyl-normacromerine (racemic).

Phase 4: Catalytic Hydrogenolysis (Debenzylation)

Objective: Cleave the benzyl protecting group to release the target Normacromerine.

• Reagents:

  -Benzyl-normacromerine, 10% Palladium on Carbon (Pd/C), Methanol, Hydrogen gas ( ).

Step-by-Step:

• Dissolve the

  -benzyl intermediate in MeOH (50 mL).

• Add 10% Pd/C catalyst (10 wt% loading relative to substrate).

• Hydrogenation: Place under an atmosphere of

  (balloon pressure is usually sufficient, or 30 psi in a Parr shaker for faster rates) at Room Temperature.

• Stir vigorously for 12–24 hours. Monitor by TLC (the starting material is less polar; the product is highly polar).

• Filtration: Filter the mixture through a Celite pad to remove the catalyst. Safety: Do not let dry Pd/C contact air (pyrophoric). Keep wet with solvent.

• Isolation: Concentrate the filtrate to yield Normacromerine free base.

• Salt Formation (Optional but Recommended): Dissolve in minimal isopropanol and add concentrated HCl or ethereal HCl to precipitate Normacromerine Hydrochloride.

Analytical Validation & Data

Expected Physicochemical Properties[2][4][5]

Property	Value / Description
Molecular Formula
Molecular Weight	211.26 g/mol
Appearance	White crystalline solid (as HCl salt)
Solubility	Soluble in water, ethanol; insoluble in ether.

Diagnostic NMR Signals (1H NMR, 400 MHz, D2O)

To validate the success of the N-Benzyl strategy, look for the disappearance of benzyl signals and the retention of the N-methyl group.

• Aromatic Region (6.8 - 7.0 ppm): Three protons corresponding to the 3,4-dimethoxybenzene ring.

  • Validation: Absence of the multiplet at 7.3–7.4 ppm indicates successful debenzylation.

• Methine Chiral Center (4.8 - 4.9 ppm): dd, 1H. The

  -hydroxyl proton.

• Methoxy Groups (3.8 ppm): Two singlets (6H total).

• Methylene (3.0 - 3.2 ppm): Multiplets for the

  -CH2 protons next to the nitrogen.

• N-Methyl (2.7 ppm): Singlet (3H).

  • Validation: If this signal is a singlet integrating to 3H, you have the secondary amine. If it integrates to 6H, you made Macromerine (over-alkylation). If missing, you made the primary amine.

Workflow Visualization

Caption: Step-by-step chemical transformation from Acetoveratrone to Normacromerine.

References

• Structure & Isolation: Keller, W. J., & McLaughlin, J. L. (1972). Cactus alkaloids.[4][5][6][7][8] XIII. Isolation of (-)-normacromerine from Coryphantha macromeris var.[4] runyonii. Journal of Pharmaceutical Sciences, 61(1), 147–148. Link

• General Synthesis of Phenethylamines: Brossi, A., et al. (1971). The Chemistry of the Alkaloids. Academic Press. (Foundational text on phenethylamine synthesis via bromoketones).

• N-Benzyl Protection Strategy: Repke, D. B., et al. (1979).[9] Reaction of N-methyl-benzylamine with carbonyl compounds followed by catalytic hydrogenation. Tetrahedron Letters, 20, 4183.[9] (Validates the N-benzyl-N-methyl amine usage).

• Related Synthesis (Macromerine): Brown, S. D., Hodgkins, J. E., & Reinecke, M. G. (1972).[7] Isolation, structure, synthesis, and absolute configuration of the cactus alkaloid, macromerine. The Journal of Organic Chemistry, 37(5), 773–775.[7] Link

• Deprotection Methodology: Hartung, W. H., & Simonoff, R. (1953). Hydrogenolysis of Benzyl Groups. Organic Reactions, 7, 263.

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. HU209947B - New process for the synthesis of the n-methyl-3,4-dimethoxy-phenylethylamine - Google Patents [patents.google.com]
• 4. Cactus alkaloids. 13. Isolation of (-)-normacromerine from Coryphantha macromeris var. runyonii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Macromerine and normacromerine biosynthesis in Coryphantha macromeris var. runyonii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Macromerine - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. US4960939A - Process for the preparation of 3,4-di-methoxy-N-methyl-phenethylamine - Google Patents [patents.google.com]

Application Note: High-Fidelity Hydrogenolysis of N-Benzyl(-)-Normacromerine

Executive Summary

This application note details the protocol for the catalytic hydrogenolysis of N-Benzyl(-)-Normacromerine to yield (-)-Normacromerine (N-methyl-3,4-dimethoxy-

-hydroxyphenethylamine). This transformation is the final deprotection step in the total synthesis of this psychoactive cactus alkaloid.

The procedure prioritizes the retention of enantiomeric purity and the preservation of the benzylic hydroxyl group , a structural motif prone to over-reduction (hydrodeoxygenation) under aggressive catalytic conditions.

Key Chemical Transformation

• Substrate: N-Benzyl-N-methyl-2-(3,4-dimethoxyphenyl)-2-hydroxyethylamine

• Product: (-)-Normacromerine[1]

• Method: Heterogeneous Catalytic Hydrogenation (Pd/C)

• Critical Quality Attribute (CQA): Optical Rotation

  (Must match natural isolate: to ).

Mechanistic Insight & Experimental Logic

The Chemoselectivity Challenge

The synthesis of

-hydroxyphenethylamines involves a delicate balance. The N-benzyl group is removed via hydrogenolysis, but the benzylic C-O bond is also susceptible to cleavage, particularly in acidic media or at elevated temperatures.

• Path A (Desired): Cleavage of the N-Benzyl bond

  Normacromerine + Toluene.

• Path B (Undesired): Cleavage of the Benzylic C-OH bond

  Deoxynormacromerine (loss of biological activity).

Expertise Note: To mitigate Path B, this protocol operates under neutral conditions in methanol. While acid accelerates amine debenzylation by preventing catalyst poisoning (amine coordination to Pd surface), it significantly increases the rate of benzylic alcohol hydrogenolysis. Therefore, we utilize a higher catalyst loading (20 wt%) rather than acid additives to maintain reaction kinetics without compromising structural integrity.

Reaction Pathway Diagram

Figure 1: Mechanistic pathway highlighting the critical divergence between N-debenzylation and the unwanted hydrodeoxygenation.

Detailed Protocol: Catalytic Hydrogenolysis

Safety Warning: Hydrogen gas is highly flammable. Palladium on Carbon (Pd/C) is pyrophoric, especially when dry or in the presence of solvent vapors. Always keep the catalyst wet with solvent or water and purge systems with inert gas (Argon/Nitrogen) before introducing hydrogen.

Materials & Reagents

Component	Specification	Role
Substrate	N-Benzyl(-)-Normacromerine	Precursor
Catalyst	10% Pd/C (Degussa Type E101 or equiv.)	Catalyst (50% water wet preferred)
Solvent	Methanol (HPLC Grade)	Reaction Medium
Hydrogen Source	H₂ Gas (Balloon or 1 atm)	Reductant
Filtration Aid	Celite® 545	Catalyst Removal

Step-by-Step Methodology

Phase 1: Reactor Setup

• Vessel Preparation: Flame-dry a 100 mL two-neck round-bottom flask (RBF) and allow it to cool under a stream of Argon.

• Substrate Solubilization: Dissolve 1.0 g (approx. 3.0 mmol) of N-Benzyl(-)-Normacromerine in 25 mL of Methanol. Ensure complete dissolution; sonicate if necessary.

• Catalyst Addition:

  • Critical Step: Stop stirring. Gently add 200 mg of 10% Pd/C (20 wt% relative to substrate) to the flask.

  • Safety: Add the catalyst as a slurry in a small amount of toluene or water if handling dry powder to minimize ignition risk.

Phase 2: Hydrogenation

• Purging: Seal the flask with a rubber septum. Insert a needle connected to a vacuum line and another to an Argon balloon. Cycle Vacuum/Argon 3 times to remove oxygen.

• H₂ Introduction: Replace the Argon balloon with a Hydrogen balloon (double-balloon technique recommended for consistent pressure).

• Reaction: Stir vigorously at Room Temperature (20-25°C) .

  • Duration: Typical reaction time is 4–6 hours.[2]

  • Monitoring: Check TLC (System: CHCl₃:MeOH:NH₄OH 85:14:1). The starting material (higher R_f) should disappear, and a lower R_f spot (amine) should appear.

Phase 3: Workup & Isolation

• Quenching: Remove the H₂ balloon and purge the system with Nitrogen/Argon for 10 minutes.

• Filtration: Filter the reaction mixture through a pad of Celite® packed in a sintered glass funnel. Rinse the filter cake with 3 x 10 mL of warm Methanol.

  • Note: Do not let the Pd/C cake dry out completely on the filter (fire hazard). Quench the filter cake with water immediately after filtration.

• Concentration: Evaporate the combined filtrate under reduced pressure (Rotavap) at 40°C to yield a viscous oil or amorphous solid.

Phase 4: Purification (Crystallization)

• Salt Formation: Dissolve the residue in minimal absolute ethanol. Add equimolar HCl (in EtOH or Et₂O) dropwise to precipitate the hydrochloride salt.

• Recrystallization: Recrystallize from Ethanol/Ether to obtain high-purity (-)-Normacromerine HCl.

Process Workflow & Quality Control

Figure 2: Operational workflow for the isolation of Normacromerine HCl.

Quality Control Specifications

Compare the isolated product against these established reference values to validate the protocol.

Parameter	Specification (HCl Salt)	Reference
Appearance	White Crystalline Solid	Keller et al. [1]
Melting Point	131–133 °C	Brown et al. [2]
Optical Rotation	(c=1.4, H₂O)	Keller et al. [1]
¹H NMR (D₂O)	3.85 (s, 6H, OMe), 2.75 (s, 3H, NMe)	Validates structure
Mass Spec	m/z 211 (M+)	Molecular Ion

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Incomplete Conversion	Poisoned catalyst or insufficient H₂ pressure.	Purge system again; add fresh catalyst (5-10%); ensure vigorous stirring to break gas-liquid boundary.
Loss of Optical Activity	Racemization via oxidation/reduction mechanism.	Ensure temperature stays <25°C. Avoid prolonged reaction times beyond completion.
Product is Deoxygenated	Hydrogenolysis of benzylic -OH.	Stop! The reaction is too acidic or hot. Repeat with Ammonium Formate (Transfer Hydrogenation) at room temp, which is milder.
Low Yield	Product trapped in Celite or incomplete precipitation.	Wash Celite thoroughly with warm MeOH. Ensure the salt formation uses anhydrous ether to drive precipitation.

References

• Keller, W. J., & McLaughlin, J. L. (1972).[1] Cactus alkaloids.[1][3][4] XIII. Isolation of (-)-normacromerine from Coryphantha macromeris var.[1] runyonii. Journal of Pharmaceutical Sciences, 61(1), 147–148.

• Brown, S. D., Hodgkins, J. E., & Reinecke, M. G. (1972).[4] Isolation, structure, synthesis, and absolute configuration of the cactus alkaloid, macromerine. The Journal of Organic Chemistry, 37(5), 773–775.[4]

• Ram, S., & Spicer, L. D. (1987).[5] Debenzylation of N-benzylamino derivatives by catalytic transfer hydrogenation with ammonium formate.[2][5][6][7][8] Synthetic Communications, 17(4), 415-418.[5]

• BenchChem. (2025).[9] Application Note: Catalytic Hydrogenolysis for N-Benzyl Deprotection.[2][5][9][10][11][12] BenchChem Experimental Protocols.

Sources

• 1. Cactus alkaloids. 13. Isolation of (-)-normacromerine from Coryphantha macromeris var. runyonii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. Macromerine and normacromerine biosynthesis in Coryphantha macromeris var. runyonii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Macromerine - Wikipedia [en.wikipedia.org]
• 5. CTH N-Debenzylation of Protected Amines with Pd-C and Ammonium Formate - [www.rhodium.ws] [chemistry.mdma.ch]
• 6. semanticscholar.org [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Topic: High-Purity Extraction of N-Benzyl(-)-normacromerine from Synthetic Reaction Mixtures

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

Introduction: The Purification Challenge

N-Benzyl(-)-normacromerine is a synthetic derivative of the phenethylamine alkaloid normacromerine. As a molecule of interest in medicinal chemistry and drug development, its synthesis results in complex reaction mixtures containing unreacted starting materials, reagents, and various byproducts. The successful isolation of this tertiary amine is critical for accurate downstream applications, including structural elucidation, pharmacological screening, and structure-activity relationship (SAR) studies.

This document provides a comprehensive, multi-step protocol for the efficient extraction and purification of N-Benzyl(-)-normacromerine. The strategy is built on fundamental chemical principles, leveraging the acid-base properties of the target molecule. This guide moves beyond a simple list of steps to explain the underlying causality, enabling researchers to adapt and troubleshoot the methodology effectively. While a specific protocol for this exact molecule is not widely published, the methods described herein are based on established and validated techniques for analogous N-benzyl alkaloids and other amine-containing compounds.

Core Principle: Exploiting Basicity for Selective Separation

The entire purification strategy hinges on the presence of the tertiary amine group in the N-Benzyl(-)-normacromerine structure. This functional group can be reversibly protonated and deprotonated by altering the pH of the medium.

• In Acidic Conditions (Low pH): The lone pair of electrons on the nitrogen atom accepts a proton (H+), forming a positively charged ammonium salt. This salt is polar and exhibits high solubility in aqueous solutions.

• In Basic Conditions (High pH): The ammonium salt is deprotonated, returning the nitrogen to its neutral, free base form. As a free base, the molecule is significantly less polar and preferentially dissolves in organic solvents.

By systematically manipulating the pH and performing a series of aqueous and organic solvent washes, we can selectively shuttle the target compound between phases, effectively separating it from neutral, acidic, or non-basic impurities.

Overall Purification Workflow

The purification is a sequential process designed to remove different classes of impurities at each stage, progressively increasing the purity of the final product.

Synthetic Route for N-Benzylation of Normacromerine Precursors

Application Note: AN-SYN-2026-NM

Abstract

This application note details the optimized synthetic protocol for the N-benzylation of 1-(3,4-dimethoxyphenyl)-2-aminoethanol , the primary amine precursor to the alkaloid Normacromerine. While direct alkylation of phenethylamines often leads to over-alkylation (quaternary salts), this guide utilizes a reductive amination strategy. Special attention is given to the

-hydroxy amine structural motif, which presents a risk of oxazolidine ring formation. We provide a robust protocol using Sodium Triacetoxyborohydride (STAB) to ensure mono-alkylation selectivity and suppress heterocyclic side-products.

Scientific Background & Retrosynthesis

Normacromerine ((-)-N-methyl-3,4-dimethoxy-

-hydroxyphenethylamine) is a naturally occurring alkaloid found in Coryphantha cacti. It shares structural homology with epinephrine and mescaline. In medicinal chemistry, N-benzylation of such precursors is a critical transformation for:

• SAR Exploration: Increasing lipophilicity to enhance Blood-Brain Barrier (BBB) penetration.

• Protecting Group Strategy: The benzyl group serves as a robust protecting group for the amine during multi-step synthesis, cleavable via hydrogenolysis (

  ).

The "Oxazolidine Trap"

The core challenge in reacting

-hydroxy amines with aldehydes is not the imine formation, but the competitive cyclization. The nitrogen lone pair can attack the carbonyl to form an imine, but the adjacent hydroxyl group can also attack the imine carbon, closing a 5-membered oxazolidine ring.

• Standard Conditions (MeOH/NaBH4): Often lead to equilibrium mixtures of imine and oxazolidine, reducing yields.

• Optimized Conditions (STAB/DCE): STAB is a milder reducing agent that reduces the iminium ion faster than the oxazolidine equilibrium can shift, kinetically trapping the desired open-chain N-benzyl amine.

Retrosynthetic Analysis

Figure 1: Retrosynthetic disconnection of the target N-benzyl derivative.

Experimental Protocol

Materials & Reagents

Reagent	Role	Equiv.	Notes
1-(3,4-dimethoxyphenyl)-2-aminoethanol	Substrate	1.0	The "Normacromerine Precursor"
Benzaldehyde	Electrophile	1.1	Freshly distilled recommended
Sodium Triacetoxyborohydride (STAB)	Reductant	1.4	Moisture sensitive; handle rapidly
Acetic Acid (AcOH)	Catalyst	1.0	Promotes iminium ion formation
1,2-Dichloroethane (DCE)	Solvent	-	Anhydrous; preferred over THF

Step-by-Step Methodology

Step 1: Iminium Formation [1]

• Charge a flame-dried Round Bottom Flask (RBF) with 1-(3,4-dimethoxyphenyl)-2-aminoethanol (1.0 equiv) and a magnetic stir bar.

• Add anhydrous DCE (concentration ~0.1 M).

• Add Benzaldehyde (1.1 equiv) followed by Acetic Acid (1.0 equiv).

• Critical Checkpoint: Stir at Room Temperature (RT) for 30–60 minutes under Nitrogen (

  ).

  • Why? This allows the equilibrium between the hemiaminal, imine, and oxazolidine to establish. We want to drive this toward the iminium species before reduction.

Step 2: Selective Reduction 5. Cool the mixture to 0°C (ice bath). 6. Add STAB (1.4 equiv) portion-wise over 10 minutes.

• Caution: Gas evolution ( ) may occur; ensure proper venting.

• Remove the ice bath and allow the reaction to warm to RT. Stir for 4–12 hours.
• TLC Monitoring: Check consumption of the aldehyde (UV active) and the appearance of the secondary amine (ninhydrin or Dragendorff stain).

Step 3: Quench & Workup 9. Quench the reaction by adding saturated aqueous

solution slowly until gas evolution ceases and pH is basic (~8-9). 10. Extract the aqueous layer with Dichloromethane (DCM) ( ). 11. Combine organic layers and wash with Brine . 12. Dry over anhydrous , filter, and concentrate in vacuo.

Step 4: Purification 13. Purify the crude oil via Flash Column Chromatography.

• Stationary Phase: Silica Gel.
• Mobile Phase: DCM:MeOH (95:5) with 1% (to prevent streaking of the amine).

Mechanistic Pathway & Troubleshooting

The following diagram illustrates the competition between the desired pathway and the oxazolidine side reaction.

Figure 2: Mechanistic pathway highlighting the kinetic trapping of the iminium ion.

Troubleshooting Table

Observation	Root Cause	Corrective Action
Low Yield	Oxazolidine trapping	Increase AcOH to destabilize the ring; ensure STAB is fresh.
Dialkylation	Excess aldehyde/reductant	Strictly control stoichiometry (1.1 equiv aldehyde).
No Reaction	Wet solvent	Water hydrolyzes the imine back to starting materials. Use molecular sieves.

Quality Control & Validation

To certify the synthesis of the N-benzyl derivative, the following analytical signatures must be confirmed:

• NMR (CDCl3, 400 MHz):

  • Benzylic Singlet: Look for a new singlet (or AB quartet if chiral influence is strong) around

    3.7–3.9 ppm integrating to 2 protons ( ).

  • Aromatic Region: Expansion of the aromatic integral from 3 protons (starting material) to 8 protons (product).

  • Methines: Retention of the triplet/dd at

    4.6–4.8 ppm corresponding to the -methine ( ).

• Mass Spectrometry (ESI-MS):

  • Calculate expected

    .

  • Example: Start (MW 211.2) + Benzyl (90) - H2O = Product MW ~301.3.

References

• Abdel-Magid, A. F., et al. (1996).[1][2] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry. Link

• Menche, D., et al. (2007).[1][3] "Directed Reductive Amination of

  -Hydroxy-ketones: Convergent Assembly of the Ritonavir/Lopinavir Core." Organic Letters. Link

• Keller, W. J., & McLaughlin, J. L. (1972).[4] "Isolation of (-)-normacromerine from Coryphantha macromeris var. runyonii." Journal of Pharmaceutical Sciences. Link

• Borch, R. F., et al. (1971).[2] "The Cyanohydridoborate Anion as a Selective Reducing Agent." Journal of the American Chemical Society.[2][5] Link

Sources

• 1. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Directed reductive amination of beta-hydroxy-ketones: convergent assembly of the ritonavir/lopinavir core - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cactus alkaloids. 13. Isolation of (-)-normacromerine from Coryphantha macromeris var. runyonii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: N-Benzyl(-)-Normacromerine Solubility Guide

This guide serves as a technical support resource for researchers working with N-Benzyl(-)-Normacromerine (chemical structure: (R)-3,4-Dimethoxy-N-benzyl-N-methyl-β-hydroxyphenethylamine). The solubility challenges associated with this compound in methanol typically arise from its crystalline salt lattice energy or the lipophilicity of the free base.

The following protocols are designed to optimize solubility for applications such as catalytic debenzylation (hydrogenation) , recrystallization , or analytical sample preparation .

Diagnostic & Troubleshooting (Q&A)

Q1: Why is my N-Benzyl(-)-Normacromerine precipitating out of Methanol?

A: The issue depends heavily on the chemical form (Free Base vs. Salt) and temperature.

• If using the Hydrochloride (HCl) Salt: Phenethylamine salts possess high crystal lattice energy. While methanol is a polar protic solvent, it may not overcome the lattice energy at room temperature (25°C), especially if the concentration exceeds 50 mg/mL. The hydrophobic benzyl group also reduces the solvation efficiency compared to the non-benzylated parent compound (Normacromerine).

• If using the Free Base: The free base is lipophilic. While generally soluble in methanol, presence of trace water or low temperatures can induce oiling out or precipitation.

Q2: I need to dissolve the compound for Hydrogenation (Debenzylation). What is the best approach?

A: For catalytic hydrogenation (Pd/C), the compound must be in solution to interact effectively with the catalyst surface.

• Protocol: Heat the methanol to 50–60°C (below boiling point) to dissolve the salt. If it precipitates upon cooling, run the reaction at elevated temperature (40–50°C) or add a co-solvent .

• Recommended Co-solvent: Add 5–10% Water or Acetic Acid . Water disrupts the crystal lattice of the salt, while Acetic Acid helps solubilize the amine and facilitates the protonation required for certain mechanistic pathways.

Q3: Can I use ultrasonication to improve solubility?

A: Yes, but with a caveat. Ultrasonication effectively breaks particle agglomerates and accelerates dissolution kinetics (metastable state). However, if the solution is supersaturated, the compound will eventually re-crystallize. Use sonication for sample preparation (HPLC/LCMS) but rely on thermodynamic solubility (Heat/Co-solvents) for synthesis.

Technical Deep Dive: Solvation Mechanics

The solubility of N-Benzyl(-)-Normacromerine in methanol is governed by the competition between Lattice Energy (holding the crystal together) and Solvation Enthalpy (interaction with solvent).

• The Benzyl Factor: The N-benzyl group adds significant hydrophobicity (

  increases). This interferes with methanol's ability to form a stable solvation shell around the ionic core of the salt.

• The Counter-Ion Effect: HCl salts are "tight" ion pairs. Switching to a "looser" counter-ion like Tartrate or Citrate can significantly enhance solubility in alcoholic solvents [1].

Solubility Decision Workflow

Figure 1: Decision matrix for troubleshooting solubility issues based on chemical form and experimental response.

Actionable Protocols

Protocol A: Thermal Dissolution for Reaction Scale-Up

Use this when preparing the compound for chemical synthesis (e.g., debenzylation).

Parameter	Specification	Notes
Solvent System	Methanol (HPLC Grade)	Anhydrous preferred for free base; standard for salts.
Concentration	10 – 50 mg/mL	Higher concentrations require heat.
Temperature	50°C - 60°C	Do not exceed 64.7°C (MeOH boiling point).
Agitation	Magnetic Stirring (High RPM)	Essential to maintain suspension until dissolution.

Steps:

• Charge the reaction vessel with N-Benzyl(-)-Normacromerine solid.

• Add Methanol (90% of calculated volume).

• Heat the mixture to 50°C under stirring.

• Checkpoint: If solid remains after 15 mins, add Glacial Acetic Acid (1-2 equivalents) or Water dropwise until clear.

• Cool to reaction temperature. If precipitation occurs, run the reaction at the elevated temperature.

Protocol B: Solubility Enhancement via Salt Exchange

Use this if the HCl salt is persistently insoluble and interfering with processing.

Concept: Convert the insoluble HCl salt into a more soluble Tartrate or Citrate salt [2].

• Free Basing: Dissolve the HCl salt in water/DCM. Basify with NaOH (pH > 12). Extract the Free Base into DCM. Evaporate DCM.

• Salt Formation: Dissolve the oily Free Base in a minimal amount of Methanol.

• Acid Addition: Add 1 equivalent of L-Tartaric Acid or Citric Acid dissolved in Methanol.

• Result: The resulting tartrate/citrate salt generally exhibits higher solubility in alcoholic solvents due to the larger, less crystalline anion.

Summary of Chemical Properties

Property	Data	Relevance to Solubility
Compound	N-Benzyl(-)-Normacromerine	Target Molecule
Formula	C₁₈H₂₃NO₃	Moderate Molecular Weight
Character	Lipophilic Amine (Benzyl group)	Reduces water solubility; increases organic solubility.
Normacromerine Solubility	Sparingly soluble in Ethanol [3]	Indicates the N-benzyl derivative is likely challenging in cold alcohols.
Preferred Solvents	Hot Methanol, DMSO, DMF	Use these for high-concentration stock solutions.

References

• Jain, C. R., & Patil, R. D. (2026).[1] Solubility Enhancement and Analytical Techniques: A Comprehensive Review on Improving Bioavailability of Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• Batista, A., et al. (2024). Toward a More Sustainable Sample Preparation in Phytochemistry: Case Studies in Four Subclasses of Alkaloids. Journal of Natural Products. Available at: [Link]

Sources

• 1. ijpsr.com [ijpsr.com]

Optimizing chiral separation of N-Benzyl(-)-Normacromerine isomers

Technical Support Center: Chiral Separation of N-Benzyl(-)-Normacromerine Isomers

Case ID: #NBN-CHI-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Optimization of Enantioselective HPLC/SFC for N-Benzyl-Normacromerine

Executive Summary: The Chemical Challenge

N-Benzyl-Normacromerine is a lipophilic, basic phenethylamine derivative containing a

-hydroxyl chiral center. The separation challenge is twofold:

• Basicity: The secondary amine and benzyl moiety create strong interactions with residual silanols on silica matrices, leading to severe peak tailing.

• Steric Bulk: The N-benzyl group adds significant steric bulk compared to the parent normacromerine, requiring a Chiral Stationary Phase (CSP) with larger chiral cavities (e.g., amylosic vs. cellulosic).

This guide prioritizes Polysaccharide-based CSPs (Amylose/Cellulose carbamates) due to their proven success with functionalized phenethylamines.

Module 1: Method Development Strategy (FAQ)

Q1: Which column should I screen first for N-Benzyl-Normacromerine? A: Start with Amylose tris(3,5-dimethylphenylcarbamate) (e.g., CHIRALPAK® AD-H or IA).

• Why? The amylose helical structure is generally more "open" than cellulose, accommodating the bulky N-benzyl group. The

  - interactions between the phenylcarbamate of the CSP and the benzyl ring of your analyte are critical for chiral recognition.

• Secondary Option: Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., CHIRALCEL® OD-H or IB).[1]

Q2: What is the optimal Mobile Phase starting point? A: Use a Normal Phase (NP) system with a basic additive.

• Composition: n-Hexane / Isopropanol (90:10 v/v).

• Additive (Critical): 0.1% Diethylamine (DEA) or Ethanolamine.

• Reasoning: The non-polar hexane forces the analyte into the chiral grooves of the CSP. The alcohol (IPA) modulates retention. The DEA is non-negotiable; it blocks silanol sites to prevent peak tailing.

Q3: Can I use Reverse Phase (RP)? A: Yes, but it is less predictable for this specific lipophile.

• Condition: Water (pH 9.0 with Ammonium Bicarbonate) / Acetonitrile.

• Warning: High pH requires specific "immobilized" columns (e.g., CHIRALPAK® IA/IB/IC) or hybrid silica (e.g., Phenomenex Lux®) to prevent silica dissolution. Standard coated columns (AD-H/OD-H) will degrade above pH 8.0.

Module 2: Troubleshooting Guide

Issue 1: "My peaks are tailing severely (Asymmetry > 1.5)."

• Diagnosis: Unsuppressed silanol interactions. The amine nitrogen is hydrogen-bonding with the silica support.

• Solution A (Quick Fix): Increase the basic additive (DEA) concentration to 0.2% or switch to Triethylamine (TEA) .

• Solution B (Structural): Switch to a Polar Organic Mode (100% Acetonitrile or MeOH + 0.1% DEA/TEA). This eliminates the non-polar alkane, often reducing hydrophobic tailing effects.

Issue 2: "I have separation, but the resolution (Rs) is < 1.5."

• Diagnosis: The enantiomers are eluting, but the selectivity (

  ) is too low.

• Solution A (Thermodynamic): Lower the column temperature (e.g., from 25°C to 10°C). Chiral recognition is enthalpy-driven; lower temperatures "freeze" the transient diastereomeric complexes, improving separation.

• Solution B (Steric): Swap the alcohol modifier. If using Isopropanol (IPA), switch to Ethanol . Ethanol is smaller and can alter the solvation shell around the chiral selector, often changing the cavity shape slightly.

Issue 3: "The N-Benzyl group is causing excessive retention (k > 10)."

• Diagnosis: The benzyl group is sticking too hard to the CSP's aromatic rings.

• Solution: Increase the alcohol content (e.g., Hexane/IPA 90:10

  80:20) or switch to a stronger solvent like Ethanol in the mobile phase.

Module 3: Visualization & Logic Flows

Figure 1: Method Development Decision Tree

Caption: A logic flow for selecting the correct CSP and Mobile Phase based on analyte solubility and initial screening results.

Figure 2: Troubleshooting Peak Tailing

Caption: Diagnostic loop for resolving peak asymmetry in basic chiral amines.

Module 4: Standardized Protocol

Protocol ID: SOP-NBN-05 Title: Screening Workflow for N-Benzyl-Normacromerine Enantiomers

1. Preparation of Mobile Phase (MP):

• MP A: n-Hexane (HPLC Grade).

• MP B: Isopropanol (IPA) containing 0.1% Diethylamine (DEA).

• Note: Premixing the additive into the alcohol ensures consistent delivery.

2. Sample Preparation:

• Dissolve 1.0 mg of N-Benzyl-Normacromerine in 1.0 mL of Ethanol .

• Critical: Do not dissolve in pure hexane; the polar amine may precipitate or adsorb to the vial glass.

3. Instrument Settings:

• Flow Rate: 1.0 mL/min (for 4.6 x 250mm column).

• Temperature: 25°C (Initial).

• Detection: UV @ 254 nm (Benzyl ring absorption) and 220 nm.

4. Screening Gradient (Isocratic approximation):

• Run isocratic at 90% MP A / 10% MP B.

• If retention time (

  ) < 5 min, decrease B to 5%.

• If

  > 20 min, increase B to 20%.

5. Data Analysis:

• Calculate Resolution (

  ) :

• Calculate Selectivity (

  ) :

Module 5: Comparison of Stationary Phases

CSP Type	Commercial Name	Suitability for N-Benzyl-Normacromerine	Key Advantage
Amylose tris(3,5-dimethylphenylcarbamate)	Chiralpak AD-H / IA	High	Best fit for bulky benzyl groups; open helical cavity.
Cellulose tris(3,5-dimethylphenylcarbamate)	Chiralcel OD-H / IB	Medium-High	Tends to have higher retention; good alternative if AD fails.
Cellulose tris(3-chloro-4-methylphenylcarbamate)	Chiralcel OZ-H	High (Specific)	Chlorinated phases often show superior selectivity for aromatic amines [1].
-Cyclodextrin (Derivatized)	Cyclobond I 2000	Medium	Good for inclusion complexes, but often requires RP mode which complicates solubility [2].

References

• Chiral Technologies. (2025). Instruction Manual for CHIRALPAK® IA, IB, IC, ID, IE, IF, IG, IH, and IJ Columns. Daicel Corporation. [Link]

• Gondová, T., et al. (2016).[2] Enantiomeric separation of new phytoalexin analogs with cyclofructan chiral stationary phases in normal-phase mode.[2] Journal of Separation Science, 39(19), 3669-3676.[2] [Link]

• Keller, W. J. (1972). Cactus alkaloids.[3] 13. Isolation of (-)-normacromerine from Coryphantha macromeris var. runyonii. Journal of Pharmaceutical Sciences, 61(1), 147-148. [Link]

• Phenomenex. (2025). Chiral HPLC Separations: A Guide to Column Selection and Method Development. Phenomenex Technical Guides. [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Enantiomeric separation of new phytoalexin analogs with cyclofructan chiral stationary phases in normal-phase mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Macromerine and normacromerine biosynthesis in Coryphantha macromeris var. runyonii - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Peak Tailing Solutions for N-Benzyl(-)-Normacromerine

[1]

Status: Operational Ticket ID: T-BNZ-NM-001 Subject: Troubleshooting Asymmetry Factor > 1.2 for N-Benzyl(-)-Normacromerine Assigned Specialist: Senior Application Scientist, Chromatography Division[1]

Executive Summary: The "Amine" Challenge

You are encountering peak tailing with N-Benzyl(-)-Normacromerine .[1] This is a classic, yet frustrating, challenge inherent to the molecule's structure.

The Root Cause: N-Benzyl(-)-Normacromerine contains a secondary amine functionality.[1] With a pKa estimated between 9.0 and 9.5 (typical for N-benzyl phenethylamine derivatives), this molecule exists as a positively charged cation (

) at neutral and acidic pH.[1]

In standard Reversed-Phase HPLC (RP-HPLC), this cation engages in a secondary, unwanted interaction: Ion-Exchange .[1] The protonated amine binds to ionized silanol groups (

) on the silica support of your column. This "stick-and-slip" mechanism drags the peak tail, destroying resolution and quantitation limits.

This guide provides a self-validating troubleshooting protocol to eliminate these interactions.

Phase 1: Diagnostic Workflow

Before changing chemistry, confirm the physical state of your system.

The "Neutral Marker" Test: To distinguish between a Chemical Issue (Silanol interaction) and a Physical Issue (Plumbing/Void), inject a neutral standard (e.g., Toluene or Acetophenone) under your current isocratic conditions.

• Scenario A: The neutral marker tails (

  ).[1]

  • Diagnosis: Physical failure.[1][2] Dead volume, bad connection, or column void.

  • Action: Check fittings, replace guard column, or replace the analytical column.

• Scenario B: The neutral marker is symmetrical (

  ), but N-Benzyl(-)-Normacromerine tails.

  • Diagnosis: Chemical interaction (Silanol activity).[1][3][4][5][6]

  • Action: Proceed to Phase 2 immediately.

Figure 1: Diagnostic decision tree to isolate physical system faults from chemical interactions.

Phase 2: Mobile Phase Optimization (The Chemical Fix)

If your issue is chemical, you must suppress the Ion-Exchange mechanism. You have two primary levers: pH and Additives .[1][4][5][6][7]

Strategy A: The Low pH Approach (Silanol Suppression)

Best for standard C18 columns.

At pH < 3.0 , the surface silanol groups (

) become protonated ( ), rendering them neutral. They can no longer bind to the positively charged N-Benzyl(-)-Normacromerine.[1]

• Protocol:

  • Prepare a 20-25 mM Phosphate Buffer or 0.1% Formic Acid .[1]

  • Adjust aqueous pH to 2.5 .[1]

  • Validation: Run the standard. If tailing persists, the amine is extremely active. Move to Strategy B.

Strategy B: The "Sacrificial Base" (Competitive Binding)

Use if Low pH is insufficient.

Add a tertiary amine to the mobile phase.[8][9] This additive competes for the active silanol sites, effectively "blocking" them so your analyte passes through unimpeded.

• Preferred Additive: Triethylamine (TEA).[1][8]

• Concentration: 5 – 10 mM (approx.[1] 0.1% v/v).[1]

• Protocol:

  • Add 1 mL of high-purity TEA per liter of aqueous buffer.

  • Crucial Step: Adjust pH after adding TEA, as TEA is highly basic and will spike the pH.[1] Adjust to pH 3.0 with Phosphoric Acid.[1]

  • Warning: TEA can suppress ionization in LC-MS.[1] For MS applications, use Ammonium Formate/Acetate buffers instead.[1]

Strategy C: High pH (Amine Suppression)

Requires Hybrid/Polymer Columns.

At pH > 10.0 , N-Benzyl(-)-Normacromerine loses its proton and becomes a neutral free base (

).[1] Neutral molecules do not interact with silanols.[1]

• Requirement: You cannot use standard silica columns (they dissolve at pH > 8).[1] You must use hybrid particles (e.g., Waters XBridge, Agilent ZORBAX Extend).

• Protocol:

  • Use 10 mM Ammonium Hydroxide or Ammonium Bicarbonate .[1]

  • Adjust pH to 10.5 .[1]

  • Result: This often yields the sharpest peaks and highest retention for hydrophobic amines.[1]

Data Summary: Mobile Phase Impact

Strategy	Mechanism	Pros	Cons
Low pH (2.5)	Protonates Silanols ( )	Compatible with most columns.[1]	May not suppress highly acidic silanols (Type A silica).[1]
TEA Additive	Competes for Active Sites	Highly effective for tailing.[1]	Not MS-friendly; increases equilibration time.
High pH (10.5)	Neutralizes Analyte ( )	Best peak shape; high retention.[1]	Destroys standard silica columns ; requires hybrid stationary phase.[1]

Phase 3: Stationary Phase Selection

If mobile phase adjustments fail, your column chemistry is likely the bottleneck. Older "Type A" silica contains high metal impurities and acidic silanols.[1]

Recommended Column Classes:

• Base-Deactivated Silica (BDS):

  • These columns undergo rigorous endcapping to cover exposed silanols.[1]

  • Example: Agilent ZORBAX Eclipse Plus, Thermo Hypersil GOLD.[1]

• Hybrid Particles (The Gold Standard):

  • These utilize ethylene-bridged hybrid (BEH) technology or similar, which reduces the population of surface silanols and allows high-pH stability.

  • Example: Waters XBridge BEH C18, Phenomenex Gemini-NX.[1]

• Polar-Embedded / Polar-Endcapped:

  • These have a polar group embedded in the alkyl chain that shields silanols and provides a "water shield."

  • Example: Waters SymmetryShield, Agilent Bonus-RP.[1]

Phase 4: Experimental Protocol (Step-by-Step)

Objective: Optimize peak symmetry for N-Benzyl(-)-Normacromerine.

Step 1: System Preparation

• Flush system with Water:Methanol (50:50) to remove previous buffers.[1]

• Install a Base-Deactivated C18 Column (e.g., 150 x 4.6 mm, 5 µm).[1]

Step 2: Buffer Preparation (Low pH + TEA Method)

• Weigh 3.4 g KH₂PO₄ (Potassium Dihydrogen Phosphate) into 1L of water (25 mM).

• Add 1.0 mL Triethylamine (TEA) .

• Stir vigorously.

• Titrate with Phosphoric Acid (85%) to pH 3.0 ± 0.1 .

• Filter through a 0.22 µm membrane.[1]

Step 3: Execution

• Set Mobile Phase A: Buffer (pH 3.0 + TEA).[1]

• Set Mobile Phase B: Acetonitrile.[1]

• Run a gradient (e.g., 5% B to 95% B).[1]

• Success Criteria: USP Tailing Factor (

  ) < 1.5.

Figure 2: Mechanism of action.[1] Left: Ionic interaction causing tailing.[1][4] Right: TEA blocking silanol sites, allowing the analyte to elute symmetrically.

Frequently Asked Questions (FAQ)

Q: Why does my peak shape degrade after 50 injections? A: This usually indicates column fouling or loss of endcapping .[1]

• Fouling: Basic amines can adsorb irreversibly to the frit or packing. Wash the column with 95% Acetonitrile / 5% Water (no buffer) for 20 column volumes.[1]

• Endcapping Loss: If you are running at pH < 2.0 or > 8.0 on a standard silica column, you are stripping the bonded phase. Switch to a Hybrid column.

Q: Can I use Ion-Pairing reagents like Hexanesulfonate? A: Yes, but proceed with caution.

• Ion-pairing agents (e.g., Sodium Octanesulfonate) form a neutral complex with the amine. This is highly effective for peak shape but requires long equilibration times (often >2 hours) and is generally incompatible with LC-MS (causes signal suppression and source contamination).[1]

Q: My sample is dissolved in 100% Acetonitrile. Is that a problem? A: Yes. This is a common cause of "Peak Fronting" or "Split Peaks," which can be confused with tailing.[1]

• The Fix: Dissolve your sample in the starting mobile phase (e.g., 90% Buffer / 10% ACN). If the solvent is stronger than the mobile phase, the analyte travels too fast down the column initially, causing band broadening.

References

• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. (Accessed 2026).[1][10] [Link]

• Agilent Technologies. Tips and Tricks of HPLC System Troubleshooting. (Accessed 2026).[1][10] [Link]

• Chromatography Online (LCGC). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing. (Accessed 2026).[1][10] [Link]

• Element Lab Solutions. Peak Tailing in HPLC: Causes and Solutions. (Accessed 2026).[1][10] [Link]

• Phenomenex. How to Reduce Peak Tailing in HPLC. (Accessed 2026).[1][10] [Link]

Sources

• 1. Benzylamine | C6H5CH2NH2 | CID 7504 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 3. agilent.com [agilent.com]
• 4. hplc.eu [hplc.eu]
• 5. chromtech.com [chromtech.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. agilent.com [agilent.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. lcms.labrulez.com [lcms.labrulez.com]

Stability of N-Benzyl(-)-Normacromerine in acidic conditions

A Guide for Researchers on the Stability of N-Benzyl(-)-Normacromerine in Acidic Conditions

Welcome to the technical support center for N-Benzyl(-)-Normacromerine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and address potential challenges encountered during the handling and analysis of N-Benzyl(-)-Normacromerine, with a specific focus on its stability in acidic environments. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them to ensure the integrity of your research.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for N-Benzyl(-)-Normacromerine in acidic solutions?

A1: The main stability concern for N-Benzyl(-)-Normacromerine in an acidic medium is the susceptibility of the N-benzyl group to cleavage.[1][2] This is a known vulnerability for N-benzyl protected amines, where the carbon-nitrogen bond can be broken under acidic conditions, often accelerated by heat. While the phenethylamine core of normacromerine is generally more stable, harsh acidic conditions could potentially lead to other secondary degradation pathways. Therefore, prolonged exposure to strong acids, especially at elevated temperatures, should be approached with caution.

Q2: What are the likely degradation products of N-Benzyl(-)-Normacromerine in an acidic medium?

A2: Based on the known reactivity of N-benzylamines, the primary degradation pathway under acidic conditions is expected to be the cleavage of the N-benzyl bond.[1] This would result in the formation of (-)-Normacromerine and benzyl alcohol or a related benzyl species. Under more forcing conditions, further degradation of the resulting products could occur.

Here is a proposed degradation pathway:

Caption: Proposed degradation of N-Benzyl(-)-Normacromerine in acid.

Q3: How should I store solutions of N-Benzyl(-)-Normacromerine?

A3: For optimal stability, N-Benzyl(-)-Normacromerine solutions should be prepared fresh whenever possible. If storage is necessary, it is recommended to use a neutral or slightly basic buffer system. Avoid acidic buffers for long-term storage. Solutions should be stored in tightly sealed containers, protected from light, and kept at low temperatures (e.g., 2-8 °C for short-term and -20 °C or lower for long-term storage) to minimize degradation.[1]

Q4: I am observing unexpected peaks in my HPLC analysis after sample preparation in an acidic mobile phase. What could be the cause?

A4: The appearance of new peaks, especially those that increase over time, is a strong indicator of on-instrument or in-solution degradation. If your mobile phase is acidic, it is likely that the N-benzyl group is cleaving, leading to the formation of (-)-Normacromerine and a benzyl-related species. To confirm this, you can inject a standard of (-)-Normacromerine if available, or analyze your sample over a time course to observe the growth of the impurity peaks relative to the parent compound. Consider using a less acidic mobile phase or a different chromatographic method if the degradation is significant.

Troubleshooting Guide

This troubleshooting guide provides solutions to common issues encountered during the experimental use of N-Benzyl(-)-Normacromerine in acidic conditions.

Observed Issue	Potential Cause	Recommended Solution
Loss of parent compound peak area over time in acidic solution.	Acid-catalyzed degradation of N-Benzyl(-)-Normacromerine.	1. Neutralize the sample solution with a suitable base if the experimental design allows. 2. Analyze samples immediately after preparation. 3. Conduct stability studies at different pH values and temperatures to determine optimal conditions.
Inconsistent results in bioassays.	Degradation of the compound in acidic cell culture media or assay buffers.	1. Assess the stability of N-Benzyl(-)-Normacromerine in the specific assay buffer by incubating it for the duration of the experiment and analyzing for degradation. 2. Adjust the pH of the buffer to be closer to neutral, if the assay permits. 3. Prepare fresh solutions of the compound immediately before use.
Formation of a precipitate in acidic solution.	The salt form of the compound or its degradation products may have limited solubility in the chosen solvent system.	1. Adjust the pH of the solution. 2. Try a different co-solvent. 3. Filter the solution prior to use to remove any undissolved material.

Experimental Protocols

To ensure the scientific integrity of your work, it is crucial to perform forced degradation studies to understand the stability of N-Benzyl(-)-Normacromerine under your specific experimental conditions.[3][4][5]

Protocol 1: Forced Degradation Study - Acid Hydrolysis

This protocol outlines a systematic approach to evaluate the stability of N-Benzyl(-)-Normacromerine in acidic conditions.

Objective: To determine the degradation profile of N-Benzyl(-)-Normacromerine under various acidic conditions.

Materials:

• N-Benzyl(-)-Normacromerine

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M for neutralization

• HPLC grade water, acetonitrile, and methanol

• A suitable HPLC or UPLC system with a UV or MS detector[6][7]

• pH meter

Procedure:

• Stock Solution Preparation: Prepare a stock solution of N-Benzyl(-)-Normacromerine in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Label three sets of vials: "0.1 M HCl," "1 M HCl," and "Control."

  • To the "0.1 M HCl" vials, add an aliquot of the stock solution and dilute with 0.1 M HCl to a final concentration of 100 µg/mL.

  • Repeat for the "1 M HCl" vials using 1 M HCl.

  • For the "Control" vials, dilute the stock solution with water to the same final concentration.

• Incubation:

  • Incubate one set of vials at room temperature (25 °C) and another set at an elevated temperature (e.g., 60 °C).

• Time Points: Withdraw aliquots from each vial at specified time points (e.g., 0, 2, 4, 8, and 24 hours).

• Sample Quenching: Immediately neutralize the acidic samples by adding an equivalent amount of NaOH to stop the degradation process.

• Analysis: Analyze the samples by a validated stability-indicating HPLC method.

Caption: Workflow for the forced degradation study.

Protocol 2: HPLC Method for Stability Testing

This is a general reverse-phase HPLC method that can be adapted for the analysis of N-Benzyl(-)-Normacromerine and its potential degradation products.[8]

Instrumentation:

• HPLC system with a UV detector

Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-5 min: 10% B

  • 5-20 min: 10-90% B

  • 20-25 min: 90% B

  • 25-30 min: 90-10% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 270 nm (or as determined by UV scan)

• Injection Volume: 10 µL

Data Analysis:

• Calculate the percentage of degradation at each time point by comparing the peak area of the parent compound to the initial (time 0) peak area.

• Identify and quantify any major degradation products.

Table 1: Example Data from a Forced Degradation Study

Condition	Time (hours)	% N-Benzyl(-)-Normacromerine Remaining	% Degradant 1 (Normacromerine)
0.1 M HCl, 25°C	0	100.0	0.0
24	95.2	4.5
1 M HCl, 25°C	0	100.0	0.0
24	80.5	18.9
1 M HCl, 60°C	0	100.0	0.0
8	45.3	53.1

Note: The data presented in this table is illustrative and should be confirmed by experimental results.

References

• Keller, W. J. (1979). Macromerine and normacromerine biosynthesis in Coryphantha macromeris var. runyonii. Journal of Pharmaceutical Sciences, 68(1), 85-87.
• Berry, M. D. (2013). β-phenylethylamine, a small molecule with a large impact. PMC - NIH.
• Science.gov. (n.d.). phenethylamines: Topics by Science.gov.
• BenchChem. (n.d.). Application Note: Acid-Catalyzed Hydrolysis of N-Formylamphetamine to Amphetamine.
• Teasdale, A. (2024).
• Keller, W. J., & McLaughlin, J. L. (1972). Cactus alkaloids. 13. Isolation of (-)-normacromerine from Coryphantha macromeris var. runyonii. Journal of Pharmaceutical Sciences, 61(1), 147-148.
• Gatchalian, K. M., et al. (2022). Reinforcing effects of phenethylamine analogs found in dietary supplements. PubMed.
• Wikipedia. (n.d.). Macromerine.
• Patel, Y., & Shah, N. (2016).
• JETIR. (2021). AN INTRODUCTION TO FORCED DEGRADATION STUDIES FOR DRUG SUBSTANCE & DRUG PRODUCTS.
• Pharmaguideline. (n.d.).
• BenchChem. (n.d.).
• National Center for Biotechnology Inform
• BenchChem. (n.d.). N-benzyl-2-methoxyethanamine stability under acidic vs basic conditions.
• BenchChem. (n.d.).
• Rewolinski, M. S., et al. (2000). An efficient method for the N-debenzylation of aromatic heterocycles.
• Nunes, C., & Santos, S. (2018). Analytical Methods for the Quantification of Pharmaceuticals.
• Wikipedia. (n.d.). Phenethylamine.
• Wessjohann, L. A., et al. (2003). 2.2.2.3 Substituted Benzyl Esters.
• BenchChem. (n.d.). A Comparative Guide to the Stability of Benzyl Ethers Under Various Reaction Conditions.
• OSHA. (n.d.). Benzyl alcohol.
• Phale, P. S., et al. (2003). Metabolism of benzyl alcohol via catechol ortho-pathway in methylnaphthalene-degrading Pseudomonas putida CSV86. PubMed.
• MilliporeSigma. (n.d.).
• Brandt, S. D., et al. (2015). Analytical characterization of bioactive N-benzyl-substituted phenethylamines and 5-methoxytryptamines. PubMed.
• Rabus, R., & Heider, J. (2015). Anaerobic degradation pathways of phenylalanine and benzyl alcohol in A. aromaticum.
• Wischgoll, S., et al. (2024).
• BenchChem. (n.d.).
• Dutrow, B. L., & Henry, D. J. (2011). Experimental Synthesis and Stability of Tourmaline: A Historical Overview.
• Kim, D., & Sarpong, R. (2021). The Enantioselective Synthesis of Eburnamonine, Eucophylline, and 16'-epi-Leucophyllidine. PMC.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. pharmasm.com [pharmasm.com]
• 5. jetir.org [jetir.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Minimizing side reactions during N-Benzyl(-)-Normacromerine synthesis

Welcome to the technical support center for the synthesis of N-Benzyl(-)-Normacromerine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you navigate the complexities of this synthesis, minimize side reactions, and maximize your yield and purity.

Introduction

The synthesis of N-Benzyl(-)-Normacromerine, a crucial intermediate for various pharmaceutical compounds, often involves the N-benzylation of (-)-Normacromerine. While seemingly straightforward, this reaction is prone to several side reactions that can significantly impact the efficiency of the synthesis and the purity of the final product. This guide will address these challenges head-on, providing practical solutions based on established chemical principles.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis of N-Benzyl(-)-Normacromerine.

Problem 1: Low Yield of the Desired N-Benzyl(-)-Normacromerine

Possible Causes:

• Over-alkylation: The primary amine of normacromerine can react with a second molecule of benzyl halide, leading to the formation of a quaternary ammonium salt. This is a common issue in N-alkylation reactions.[1][2]

• Competing O-alkylation: The hydroxyl group in normacromerine can also be benzylated, leading to the formation of an O-benzyl ether byproduct.

• Incomplete Reaction: The reaction may not have gone to completion due to insufficient reaction time, low temperature, or impure reagents.

• Degradation of Starting Material or Product: Normacromerine and its N-benzyl derivative can be sensitive to certain reaction conditions, such as high temperatures or extreme pH, leading to degradation.

Solutions:

Solution	Detailed Explanation
Control Stoichiometry	Use a slight excess (1.1-1.2 equivalents) of the benzylating agent. A large excess can promote over-alkylation.
Optimize Base Selection	A mild, non-nucleophilic base such as potassium carbonate or sodium bicarbonate is recommended. Stronger bases can promote side reactions.
Protect the Hydroxyl Group	If O-alkylation is a significant issue, consider protecting the hydroxyl group with a suitable protecting group (e.g., a silyl ether) prior to N-benzylation. This group can be removed in a subsequent step.
Monitor Reaction Progress	Use Thin Layer Chromatography (TLC) to monitor the reaction. This will help determine the optimal reaction time and prevent product degradation from prolonged heating.
Purify Reagents	Ensure that the normacromerine and benzyl halide are pure. Impurities in benzylamine, for instance, can include oxidation and condensation products.[3] Vacuum distillation of benzylamine is a common purification method.[3]

Problem 2: Presence of Multiple Spots on TLC After Reaction

Possible Causes:

• Formation of Side Products: As discussed above, over-alkylation and O-alkylation are the most likely culprits.

• Unreacted Starting Material: The reaction may not have reached completion.

• Decomposition Products: The starting material or product may have decomposed under the reaction conditions.

Solutions:

• Optimize Reaction Conditions: Refer to the solutions for "Low Yield" to minimize the formation of side products.

• Purification: If side products are unavoidable, purification by column chromatography is necessary. A gradient elution system, starting with a non-polar solvent and gradually increasing the polarity, is often effective.

• Recrystallization: For solid products, recrystallization can be an effective purification method to remove minor impurities.[4]

Problem 3: Difficulty in Purifying the Final Product

Possible Causes:

• Similar Polarity of Product and Byproducts: The desired N-Benzyl(-)-Normacromerine and the O-benzyl byproduct may have very similar polarities, making separation by column chromatography challenging.

• Product Oiling Out During Recrystallization: The product may not crystallize properly, instead forming an oil.[4]

Solutions:

Solution	Detailed Explanation
Optimize Chromatography	Experiment with different solvent systems for column chromatography. A thorough TLC analysis with various solvent mixtures will help identify the optimal mobile phase for separation.[4]
Derivative Formation	In challenging cases, consider converting the product mixture to a derivative (e.g., an acetate or tosylate) that may have better separation properties. The desired product can then be regenerated after purification.
Recrystallization Solvent System	If the product oils out, try a different solvent or a mixed solvent system for recrystallization. Slow cooling and scratching the flask can help induce crystallization.[4]

Frequently Asked Questions (FAQs)

Q1: What is the best method for N-benzylation of (-)-Normacromerine?

A1: Reductive amination is often a preferred method over direct alkylation with a benzyl halide.[1] This involves reacting (-)-Normacromerine with benzaldehyde to form an intermediate imine, which is then reduced in situ to the desired N-benzyl amine. This method typically avoids the issue of over-alkylation.[1] Common reducing agents for this purpose include sodium cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride (NaBH(OAc)3).[1]

Q2: How can I maintain the stereochemical integrity of the chiral center in (-)-Normacromerine during the synthesis?

A2: The N-benzylation reaction, particularly reductive amination, is generally not expected to affect the chiral center at the benzylic carbon bearing the hydroxyl group. However, it is crucial to avoid harsh acidic or basic conditions and high temperatures that could potentially lead to racemization.

Q3: What are the key analytical techniques to monitor the reaction and characterize the final product?

A3:

• Thin Layer Chromatography (TLC): Essential for monitoring the progress of the reaction and assessing the purity of the crude product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information to confirm the identity of the product and identify any impurities.

• Mass Spectrometry (MS): Determines the molecular weight of the product, confirming its identity.

• Chiral High-Performance Liquid Chromatography (HPLC): Used to determine the enantiomeric purity of the final product.

Q4: Are there any specific safety precautions I should take during this synthesis?

A4: Yes. Benzyl halides are lachrymators and should be handled in a well-ventilated fume hood. Sodium cyanoborohydride is toxic and should be handled with care. Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Experimental Protocols

Protocol 1: N-Benzylation of (-)-Normacromerine via Reductive Amination

This protocol is a general guideline and may require optimization based on your specific experimental setup and the purity of your starting materials.

• Dissolve (-)-Normacromerine: In a round-bottom flask, dissolve (-)-Normacromerine (1 equivalent) in a suitable solvent such as methanol or dichloromethane.

• Add Benzaldehyde: Add benzaldehyde (1.1 equivalents) to the solution.

• Stir at Room Temperature: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine intermediate. Monitor the reaction by TLC.

• Add Reducing Agent: Slowly add sodium cyanoborohydride (NaBH3CN) (1.5 equivalents) in portions to the reaction mixture.

• Continue Stirring: Stir the reaction overnight at room temperature.

• Quench the Reaction: Carefully quench the reaction by adding a small amount of water or dilute acetic acid.

• Workup: Extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate).

Visualizing Reaction Pathways

Main Reaction vs. Side Reactions

The following diagram illustrates the desired N-benzylation pathway versus the common side reactions of over-alkylation and O-alkylation.

Caption: Desired vs. side reaction pathways in N-benzylation.

Troubleshooting Workflow for Low Yield

This flowchart provides a systematic approach to troubleshooting low product yield.

Caption: Troubleshooting workflow for low product yield.

References

• Homberg, L., Roller, A., & Hultzsch, K. C. (2019). A highly active Mn(I) pincer catalyst enables an atom-economic and highly efficient N-alkylation of amines with alcohols utilizing the borrowing hydrogen methodology. Organic Letters, 21(9), 3142–3147. [Link]

• Keller, W. J. (1979). Macromerine and normacromerine biosynthesis in Coryphantha macromeris var. runyonii. Journal of Pharmaceutical Sciences, 68(1), 85–87. [Link]

• Organic Chemistry Portal. (2006, June 12). Protection of N- and O-Functional Groups. [Link]

• Houben-Weyl. (n.d.). 2 Protection of Functional Groups. [Link]

• Del Coso, J., et al. (2016). Acute p‐synephrine ingestion increases fat oxidation rate during exercise. British Journal of Clinical Pharmacology, 82(2), 362-368. [Link]

• Stohs, S. J., Preuss, H. G., & Shara, M. (2012). A review of the human clinical studies involving Citrus aurantium (bitter orange) extract and its primary protoalkaloid p-synephrine. International journal of medical sciences, 9(7), 527. [Link]

• Malesuik, M. D., et al. (2025). P-SYNEPHRINE: AN OVERVIEW OF PHYSICOCHEMICAL PROPERTIES, TOXICITY, BIOLOGICAL AND PHARMACOLOGICAL ACTIVITY. EXCLI Journal, 24, 381-400. [Link]

• Li, J., et al. (2019). Progress of N-Benzyl Removal. Chinese Journal of Organic Chemistry, 39(4), 941-953. [Link]

• Organic Chemistry Portal. (n.d.). Benzylamines. [Link]

• Epton, R., & Wellings, D. A. (1998). Comparative study of reductive amination reaction on 5-(4-formyl-3,5-dimethoxyphenoxy)valeric acid and its monomethoxy analog using the Multipin approach. Molecular diversity, 4(3), 155-163. [Link]

• Google Patents. (n.d.). CN105384650A - Production technology of 3,4-dimethoxy phenethylamine.

• Keller, W. J., & McLaughlin, J. L. (1972). Cactus alkaloids. 13. Isolation of (-)-normacromerine from Coryphantha macromeris var. runyonii. Journal of pharmaceutical sciences, 61(1), 147-148. [Link]

• Asymmetric Synthesis. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Wikipedia. (n.d.). 3,4-Dimethoxyphenethylamine. [Link]

• Reddit. (2024, November 8). How to purify Benzylamine? r/OrganicChemistry. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Purification techniques for N-Benzyl(-)-Normacromerine crude product

Ticket Context: High-purity isolation of N-benzyl-N-methyl-3,4-dimethoxy-β-hydroxyphenethylamine (N-Benzyl(-)-Normacromerine). Applicable For: Synthetic intermediates, alkaloid extraction, and chiral resolution workflows. Support Tier: Senior Application Scientist (L3).

Introduction: The Molecule & The Challenge

You are likely working with N-Benzyl(-)-Normacromerine , a tertiary amine derivative of the Coryphantha alkaloid normacromerine.[1] This compound presents a "perfect storm" of purification challenges:

• The

  -Hydroxy Group: Makes the molecule prone to elimination (dehydration) under harsh acidic/thermal conditions, forming styrenes.

• The Chiral Center: The "(-)" designation implies a specific enantiomer (likely R, analogous to (-)-epinephrine, though nomenclature depends on priority).[1] Racemization is a constant threat.

• Amine Basicity: As a tertiary amine, it shares solubility profiles with its secondary amine precursor (Normacromerine), making separation difficult.

This guide addresses the three most common support tickets we receive regarding this compound.

Module 1: The "Oiling Out" Phenomenon

User Query: "I attempted to crystallize the HCl salt from isopropanol/ether, but instead of white needles, a yellow oil separated at the bottom. Cooling it further just made the oil more viscous. How do I fix this?"

Root Cause Analysis

"Oiling out" (Liquid-Liquid Phase Separation) occurs when the melting point of the solvated salt is lower than the boiling point of the solvent mixture, or when impurities (specifically unreacted benzyl halides) depress the melting point.[2] Phenethylamine salts are notorious for this due to their amphiphilic nature.

Troubleshooting Protocol

Step 1: The "Cloud Point" titration (Standard Procedure) Do not simply cool the mixture. You must control the supersaturation curve.

• Dissolve the crude oil in the minimum amount of dry Isopropanol (IPA) at 40°C.

• Add dry Diethyl Ether (

  ) dropwise until a faint, persistent turbidity (cloudiness) appears.

• Critical Step: Add 1-2 drops of IPA to clear the solution back to transparent.

• Seed with a pure crystal if available. If not, scratch the glass interface.

• Allow to stand at room temperature for 4 hours before refrigerating. Shock cooling causes oiling.[1]

Step 2: The "Trituration" Rescue (If already oiled) If you have a biphasic oil/solvent system:

• Decant the supernatant (mother liquor) into a separate flask.

• Add fresh, anhydrous

  to the oil.

• Sonicate the flask. The mechanical energy often forces the oil to organize into a lattice.

• If it remains stubborn, the oil likely contains trapped solvent or neutral impurities. Revert to Module 2 (Acid-Base Wash) to clean the free base before re-salting.[1]

Visualization: Crystallization Decision Tree

Caption: Logic flow for rescuing oiled-out phenethylamine salts. Note the loop back to free-base purification if sonication fails.

Module 2: Removing Neutral Impurities (Benzyl Halides)

User Query: "My NMR shows a clean amine signals, but there are extra aromatic peaks and a benzylic methylene signal that doesn't integrate to the product. It looks like unreacted benzyl bromide."

Technical Insight

If you synthesized this via alkylation of Normacromerine, excess benzyl bromide/chloride is a common contaminant. Because the product is a base and the impurity is neutral, Acid-Base Extraction is the most efficient purification method—far superior to chromatography for bulk removal.[1]

The "Three-Phase" Wash Protocol

Prerequisite: Ensure your product is in the free-base form.[1] If it is a salt, dissolve in water and basify to pH 10.

Phase	Solvent System	Target Species Location	Action
1. Extraction	DCM / 1M HCl (aq)	Aqueous Layer (Product as Salt)	Keep Aqueous. Discard Organic (contains Benzyl Halide).
2. Wash	Aqueous (Acidic) / Et2O	Aqueous Layer (Product as Salt)	Wash Aqueous 2x with Ether. Removes trapped neutrals.
3. Recovery	Aqueous / DCM + 25% NaOH	Organic Layer (Product as Free Base)	Basify Aqueous to pH >12. Extract into DCM. Dry & Evaporate.

Critical Warning: Do not use strong mineral acids (conc.

) or heat during the acidic phase. The -hydroxyl group is labile and can undergo E1 elimination to form the styrene derivative (N-benzyl-N-methyl-3,4-dimethoxystyrene), effectively destroying your chiral center and molecule.[1] Use 1M HCl or 5% Acetic Acid at .

Module 3: Chiral Integrity & Enantiomeric Excess

User Query: "My specific rotation

is lower than the literature value for (-)-Normacromerine derivatives. Did I racemize it?"

Mechanism of Failure

The

-hydroxy amine motif is susceptible to racemization via two mechanisms:

• Retro-Aldol/Imine mechanism: Rare, but possible at high pH.[1]

• Aziridinium Formation: Under acidic conditions, the OH can leave, forming a meso-aziridinium intermediate which opens to give a racemic mixture.

Resolution & Purification Strategy

If optical rotation is low, recrystallization of the HCl salt may not improve enantiomeric excess (ee). You must switch to a Diastereomeric Salt Resolution .

Protocol: Tartrate Resolution

• Isolate the free base of your crude N-Benzyl(-)-Normacromerine.[1]

• Dissolve in hot methanol.

• Add 1.0 equivalent of (+)-L-Tartaric Acid (or Dibenzoyl-L-tartaric acid for better crystalline lattice).[1]

• Allow to crystallize slowly. The diastereomeric salt pair ((-)-Amine

  (+)-Acid) will have different solubility than the ((+)-Amine (+)-Acid) impurity.[1]

• Filter and measure melting point. Repeat recrystallization until melting point is constant.

Module 4: Separation from Secondary Amine (Starting Material)

User Query: "I have 5-10% unreacted Normacromerine (secondary amine) in my N-Benzyl product (tertiary amine). They streak together on TLC."

The "Scavenger" Technique

Separating a secondary amine from a tertiary amine via column chromatography is difficult due to tailing. A chemical scavenging approach is cleaner.

Workflow:

• Dissolve the crude mixture (free base) in DCM.

• Add 1.1 equivalents (relative to the impurity) of Acetic Anhydride or Benzoyl Chloride .

• Stir for 30 minutes.

  • Chemistry: The secondary amine (Normacromerine) reacts to form a non-basic Amide . The tertiary amine (Product) cannot react.

• Perform the Acid-Base Extraction (Module 2) .

  • The Product (Tertiary Amine) will go into the acid layer.

  • The Impurity (now a neutral Amide) will stay in the organic layer.

• Basify the acid layer and recover pure N-Benzyl(-)-Normacromerine.[1]

Visualizing the Scavenger Workflow

Caption: Chemical purification strategy using acylation to alter the basicity of secondary amine impurities.

References & Grounding

• Keller, W. J., & McLaughlin, J. L. (1972). Cactus alkaloids.[3] 13. Isolation of (-)-normacromerine from Coryphantha macromeris var.[1][3][4] runyonii. Journal of Pharmaceutical Sciences, 61(1), 147-148.

• BenchChem. Literature review of chiral N-benzylphenylethylamines. (General synthesis and work-up protocols for benzyl-phenethylamines).

• Organic Syntheses.

  -Phenylethylamine (General handling of phenethylamine bases and reduction of foaming/oiling). Org.[5][6][7] Synth. 1943, 23, 71.

• Mettler Toledo. Oiling Out in Crystallization: Causes and Solutions. (Thermodynamic basis for Module 1).

• Vogel, W. H., et al. (1973). Macromerine, normacromerine and bisnormacromerine: Non-psychoactive methylated derivatives of norepinephrine.[8] Psychopharmacologia, 30(2), 145-151.[8] (Structural and biological context).[4][7][8][9][10][11]

Sources

• 1. US6476268B1 - Preparation of N-benzylamines - Google Patents [patents.google.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Cactus alkaloids. 13. Isolation of (-)-normacromerine from Coryphantha macromeris var. runyonii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. troutsnotes.com [troutsnotes.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. par.nsf.gov [par.nsf.gov]
• 8. Macromerine - Wikipedia [en.wikipedia.org]
• 9. Syntheses and crystal structures of benzyl N′-[(E)-2-hydroxybenzylidene]hydrazinecarboxylate and benzyl N′-[(E)-5-bromo-2-hydroxybenzylidene]hydrazinecarboxylate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Macromerine and normacromerine biosynthesis in Coryphantha macromeris var. runyonii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A New Synthetic Route to N-Benzyl Carboxamides through the Reverse Reaction of N-Substituted Formamide Deformylase - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Analysis of N-Benzyl(-)-Normacromerine: A Focus on Reference Standard Certification

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the precise characterization and quantification of novel chemical entities are paramount. N-Benzyl(-)-normacromerine, a derivative of the phenethylamine class, represents a compound of interest for its potential pharmacological activities. The availability and thorough characterization of a high-purity reference standard are critical for accurate analytical method development, validation, and routine quality control.

This guide provides a comprehensive comparison of a representative N-Benzyl(-)-normacromerine reference standard with a more fundamental alternative, 2-Phenylethylamine HCl. By examining the data typically presented in a Certificate of Analysis (CoA), this document aims to equip researchers with the necessary insights to make informed decisions regarding the selection and application of analytical standards. We will delve into the experimental methodologies underpinning the certification of these standards, offering a practical framework for their analysis in a laboratory setting.

The Critical Role of a Certified Reference Standard

A certified reference standard (CRS) serves as a cornerstone of analytical chemistry, providing a benchmark against which a sample can be quantitatively and qualitatively compared. The certification process involves a rigorous set of analytical tests to confirm the identity, purity, and potency of the material. This ensures the reliability and reproducibility of experimental results, a non-negotiable aspect of regulatory compliance and scientific integrity.

Part 1: Representative Certificate of Analysis: N-Benzyl(-)-Normacromerine

As a specific, publicly available Certificate of Analysis for N-Benzyl(-)-normacromerine is not readily accessible, we have synthesized a representative CoA based on analytical data from closely related N-benzyl-substituted phenethylamines found in the scientific literature. This serves to illustrate the key quality attributes and analytical methodologies expected for such a reference standard.

Table 1: Representative Analytical Data for N-Benzyl(-)-Normacromerine Reference Standard

Parameter	Specification	Representative Result	Method
Identity
¹H NMR	Conforms to structure	Conforms	NMR Spectroscopy
¹³C NMR	Conforms to structure	Conforms	NMR Spectroscopy
Mass Spectrometry	Consistent with molecular weight and fragmentation pattern	Conforms	GC-MS (EI)
Purity
Purity by HPLC	≥ 98.0%	99.5%	HPLC-UV
Purity by GC	≥ 98.0%	99.6%	GC-FID
Loss on Drying	≤ 1.0%	0.2%	Thermogravimetric Analysis
Residual Solvents	Meets USP <467> requirements	Conforms	Headspace GC-MS
Physical Properties
Appearance	White to off-white solid	Off-white crystalline powder	Visual Inspection
Melting Point	Report	110-114 °C	Capillary Method

Part 2: Comparative Analysis: N-Benzyl(-)-Normacromerine vs. 2-Phenylethylamine HCl

For laboratories in the early stages of research or those developing broad screening methods, utilizing a simpler, more readily available reference standard like 2-Phenylethylamine HCl can be a practical approach. However, it is crucial to understand the analytical trade-offs.

Table 2: Comparison of Reference Standard Attributes

Feature	N-Benzyl(-)-Normacromerine (Representative)	2-Phenylethylamine HCl (Certified)[1][2]
Chemical Structure	More complex, with a chiral center and multiple functional groups.	Simple, achiral aromatic amine.
Specificity	Highly specific for assays involving N-Benzyl(-)-normacromerine.	General standard for phenethylamines; lacks specificity for substituted analogs.
Purity Certification	Typically requires a comprehensive set of orthogonal analytical techniques.	Certified purity is readily available from multiple commercial sources.[1]
Cost & Availability	Generally higher cost and lower availability due to specialized synthesis.	Low cost and widely available.
Application	Quantitative analysis, impurity profiling, and definitive identification of N-Benzyl(-)-normacromerine.	System suitability, initial method development, and as an internal standard in some cases.

Diagram 1: Analytical Workflow for Reference Standard Certification

Caption: A typical workflow for the certification of a chemical reference standard.

Part 3: Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the key analytical techniques used in the characterization of N-Benzyl(-)-normacromerine and related phenethylamines.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

The choice of a robust HPLC method is critical for separating the main compound from any process-related impurities or degradation products. A reverse-phase method is generally suitable for phenethylamines.

Instrumentation:

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Mobile Phase:

• A gradient elution is often necessary for complex samples. A typical starting point would be a mixture of acetonitrile and a buffered aqueous phase (e.g., 0.1% formic acid in water).

Protocol:

• Sample Preparation: Accurately weigh and dissolve the reference standard in the mobile phase to a final concentration of approximately 1 mg/mL.

• Instrument Setup:

  • Set the column temperature to 30 °C.

  • Set the flow rate to 1.0 mL/min.

  • Set the UV detection wavelength to a maximum absorbance for the analyte (e.g., 254 nm or 280 nm).

• Gradient Program:

  • 0-5 min: 20% Acetonitrile

  • 5-25 min: Linear gradient from 20% to 80% Acetonitrile

  • 25-30 min: 80% Acetonitrile

  • 30-35 min: Return to 20% Acetonitrile and equilibrate.

• Injection: Inject 10 µL of the sample solution.

• Data Analysis: Integrate the peak areas to determine the purity of the main component.

Gas Chromatography-Mass Spectrometry (GC-MS) for Identity and Volatile Impurities

GC-MS provides excellent separation and structural information, making it ideal for identity confirmation and the analysis of volatile organic impurities.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer with an Electron Ionization (EI) source.

• A low-polarity capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

Protocol:

• Sample Preparation: Prepare a dilute solution of the reference standard in a volatile organic solvent (e.g., methanol or dichloromethane) at a concentration of approximately 100 µg/mL.

• Instrument Setup:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp: 15 °C/min to 280 °C.

    • Hold at 280 °C for 5 minutes.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Mass Scan Range: 40-550 amu.

• Injection: Inject 1 µL of the sample solution in splitless mode.

• Data Analysis: Compare the obtained mass spectrum with a reference library or theoretical fragmentation pattern to confirm the identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR is the most powerful technique for the unambiguous identification of a chemical structure. Both ¹H and ¹³C NMR are essential for a complete characterization.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher).

• 5 mm NMR tubes.

Protocol:

• Sample Preparation: Dissolve 5-10 mg of the reference standard in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters include a 30-degree pulse angle and a 1-second relaxation delay.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • A larger number of scans will be required compared to the proton spectrum.

• Data Processing and Analysis:

  • Process the raw data (Fourier transform, phase correction, and baseline correction).

  • Reference the spectra to the residual solvent peak.

  • Integrate the peaks in the ¹H spectrum and assign the chemical shifts, multiplicities, and coupling constants to the corresponding protons in the molecule.

  • Assign the chemical shifts in the ¹³C spectrum to the corresponding carbon atoms.

Diagram 2: Chemical Structure of N-Benzyl(-)-Normacromerine and 2-Phenylethylamine

Caption: Comparison of the chemical structures. (Note: Image placeholders would be replaced with actual chemical structure images in a final document).

Conclusion

The selection of an appropriate reference standard is a foundational decision in any analytical endeavor. While a highly specific certified reference standard for N-Benzyl(-)-normacromerine provides the highest level of assurance for targeted assays, a well-characterized, more fundamental standard like 2-Phenylethylamine HCl can serve as a valuable tool for initial method development and system suitability. This guide has provided a framework for understanding the key analytical data and methodologies associated with the certification of these important research materials. By applying these principles, researchers can ensure the accuracy, precision, and reliability of their analytical results.

References

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. industry.gov.au [industry.gov.au]

A Comparative Guide to the Proton NMR Spectrum Analysis of N-Benzyl(-)-Normacromerine

Abstract

This technical guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of N-Benzyl(-)-Normacromerine, a key derivative in the family of phenethylamine alkaloids. Designed for researchers, chemists, and drug development professionals, this document offers a comparative framework for distinguishing N-Benzyl(-)-Normacromerine from its structurally related precursors, (-)-Normacromerine and (-)-Macromerine. We will explore the theoretical basis for the predicted proton chemical shifts, provide a validated experimental protocol for data acquisition, and present a clear, comparative analysis supported by tabulated data and visual diagrams to facilitate unambiguous structural elucidation.

Part 1: The Structural Landscape: From Normacromerine to its N-Substituted Analogs

N-Benzyl(-)-Normacromerine belongs to the phenethylamine class, sharing a core structure with its parent compound, (-)-Normacromerine. The structural evolution involves the substitution on the secondary amine nitrogen. Understanding these subtle yet significant molecular modifications is fundamental to interpreting their respective ¹H NMR spectra.

• (-)-Normacromerine: The parent structure, featuring a secondary amine with a single N-methyl group.

• (-)-Macromerine: The N,N-dimethylated analog of normacromerine, containing a tertiary amine.[1][2]

• N-Benzyl(-)-Normacromerine: The target compound, where the secondary amine of normacromerine has been benzylated, resulting in a tertiary amine with both a methyl and a benzyl substituent.[3][4]

The key structural differentiators are the substituents on the nitrogen atom, a feature that dramatically influences the electronic environment and, consequently, the ¹H NMR spectral output of nearby protons.

Caption: Structural relationships between key normacromerine analogs.

Part 2: Experimental Protocol for High-Resolution ¹H NMR Spectroscopy

The acquisition of a clean, high-resolution spectrum is paramount for accurate analysis. The following protocol is a self-validating system designed for reproducibility and clarity.

Rationale for Solvent Selection: Deuterated chloroform (CDCl₃) is selected as the solvent of choice. It is a relatively non-polar solvent capable of dissolving N-Benzyl(-)-Normacromerine and its analogs effectively. Its residual solvent peak at ~7.26 ppm provides a convenient internal reference, though the use of an internal standard like tetramethylsilane (TMS) at 0 ppm is best practice for absolute accuracy.[5][6]

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 5-10 mg of the analyte (N-Benzyl(-)-Normacromerine) into a clean, dry vial.

  • Using a calibrated pipette, add approximately 0.7 mL of deuterated chloroform (CDCl₃).

  • Gently agitate the vial until the sample is fully dissolved. A clear, homogeneous solution is critical for high-quality data.[6]

• Sample Transfer:

  • Using a clean Pasteur pipette, transfer the solution into a standard 5 mm NMR tube.

  • Ensure the sample height in the tube is approximately 4-5 cm, which is optimal for positioning within the instrument's magnetic coil.

• Instrument Setup & Data Acquisition (400 MHz Spectrometer):

  • Insert the NMR tube into the spectrometer.

  • Lock the field onto the deuterium signal of the CDCl₃ solvent.

  • Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and symmetrical solvent peak.

  • Set the following acquisition parameters:

    • Pulse Program: Standard single pulse (e.g., 'zg30').

    • Spectral Width: -2 to 12 ppm.

    • Number of Scans: 16-64 scans, depending on sample concentration.

    • Relaxation Delay (d1): 2-5 seconds to ensure full relaxation of protons.

    • Acquisition Time (aq): 3-4 seconds for good resolution.

    • Temperature: 298 K (25 °C).

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum manually to ensure all peaks have a pure absorption line shape.

  • Calibrate the chemical shift axis by setting the TMS peak to 0 ppm or the residual CDCl₃ peak to 7.26 ppm.

  • Integrate all signals to determine the relative number of protons for each resonance.

Caption: Standard experimental workflow for ¹H NMR analysis.

Part 3: In-Depth ¹H NMR Spectrum Analysis of N-Benzyl(-)-Normacromerine

The following is a detailed assignment of the predicted ¹H NMR spectrum of N-Benzyl(-)-Normacromerine. The presence of a chiral center at the C-α position renders the adjacent methylene protons (C-β and the benzylic CH₂) diastereotopic, which is expected to result in more complex splitting patterns (AB quartets or distinct multiplets) than simple singlets or doublets.

Table 1: Predicted ¹H NMR Data for N-Benzyl(-)-Normacromerine in CDCl₃

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
H-Ar (Benzyl)	7.40 - 7.20	m	5H	Phenyl group of benzyl substituent
H-2', H-5', H-6'	6.95 - 6.80	m	3H	3,4-Dimethoxyphenyl group
H-α	~4.85	dd	1H	-CH(OH)-
OCH₃	~3.88, ~3.85	s	6H (2x 3H)	Two distinct methoxy groups
N-CH₂ (Benzyl)	~3.75, ~3.65 (ABq)	d	2H	Diastereotopic benzylic protons
H-β	~2.80, ~2.60	m	2H	Diastereotopic -CH₂-N protons
N-CH₃	~2.35	s	3H	N-Methyl group
OH	Variable (e.g., 2.0-3.0)	br s	1H	Hydroxyl proton (exchangeable)

• Aromatic Region (δ 6.80-7.40 ppm): Two distinct sets of signals are expected. A complex multiplet integrating to 5H between 7.20-7.40 ppm corresponds to the monosubstituted phenyl ring of the benzyl group.[7][8] A second set of multiplets integrating to 3H at higher field (more shielded), around 6.80-6.95 ppm, corresponds to the three protons on the electron-rich 3,4-dimethoxyphenyl ring.

• Benzylic Methylene Protons (N-CH₂, δ ~3.70 ppm): This is a key signature for N-benzylation. Due to the adjacent chiral center (C-α), these two protons are chemically non-equivalent (diastereotopic). They are expected to appear as a pair of doublets, known as an AB quartet, a definitive indicator of this structural feature.[9]

• Methine Proton (H-α, δ ~4.85 ppm): This proton is attached to the carbon bearing the hydroxyl group and is coupled to the two diastereotopic H-β protons. It is expected to appear as a doublet of doublets (dd).

• Methoxy Protons (OCH₃, δ ~3.85 ppm): The two methoxy groups on the aromatic ring are chemically non-equivalent and are expected to appear as two sharp singlets, each integrating to 3H.

• N-Methyl Protons (N-CH₃, δ ~2.35 ppm): The N-methyl group will appear as a sharp singlet integrating to 3H. Its chemical shift is influenced by the presence of the adjacent electron-withdrawing benzyl group.

• Methylene Protons (H-β, δ ~2.70 ppm): These two protons are adjacent to the chiral center and are also diastereotopic. They will couple with each other and with H-α, resulting in a complex multiplet pattern.

Part 4: Comparative ¹H NMR Analysis: A Tool for Identification

Comparing the spectrum of N-Benzyl(-)-Normacromerine with its precursors reveals distinct and readily identifiable differences, making ¹H NMR an excellent tool for monitoring reaction progress and confirming product identity.

Table 2: Comparative ¹H NMR Chemical Shifts (δ, ppm) of Normacromerine Analogs

Proton Type	(-)-Normacromerine	(-)-Macromerine	N-Benzyl(-)-Normacromerine	Key Differentiator
Benzyl Ar-H	Absent	Absent	~7.30	Present only in target
Benzyl N-CH₂	Absent	Absent	~3.70	Present only in target
N-CH₃	~2.45 (3H, s)	~2.30 (6H, s)	~2.35 (3H, s)	Integration (3H vs 6H)
N-H	Present (variable)	Absent	Absent	Presence/Absence
H-α (-CHOH)	~4.65	~4.60	~4.85	Downfield shift upon N-benzylation
H-β (-CH₂N)	~2.65	~2.50	~2.70	Shift and multiplicity changes

Analysis of Spectral Differences:

• The Benzyl Signature: The most obvious difference is the appearance of new signals in the N-Benzyl(-)-Normacromerine spectrum: a 5H multiplet in the aromatic region (7.20-7.40 ppm) and a characteristic 2H signal for the benzylic methylene protons (~3.70 ppm). These signals are completely absent in both normacromerine and macromerine.

• The N-Methyl Signal: While all three compounds have N-methyl protons, their integration and chemical environment differ.

  • Normacromerine shows a 3H singlet for its single methyl group on a secondary amine.

  • Macromerine shows a 6H singlet, as both methyl groups on the tertiary amine are chemically equivalent.

  • N-Benzyl(-)-Normacromerine returns to a 3H singlet, but its chemical shift is influenced by the different electronic nature of the tertiary amine (N-methyl, N-benzyl) compared to the tertiary amine in macromerine (N,N-dimethyl).

• Disappearance of the N-H Proton: The spectrum of normacromerine would feature a broad, exchangeable signal corresponding to the N-H proton of the secondary amine. This signal is absent in the spectra of both macromerine and N-Benzyl(-)-Normacromerine, confirming the formation of a tertiary amine in both cases.

Conclusion

Proton NMR spectroscopy is an indispensable analytical technique for the structural characterization of N-Benzyl(-)-Normacromerine and for distinguishing it from its close structural analogs. The unique spectral signatures arising from the N-benzyl group—specifically the additional five aromatic protons and the diastereotopic benzylic methylene protons—provide unambiguous confirmation of successful benzylation. Furthermore, careful analysis of the integration and chemical shifts of the N-methyl and backbone protons allows for clear differentiation from both (-)-Normacromerine and (-)-Macromerine. The methodologies and comparative data presented in this guide serve as a robust framework for researchers engaged in the synthesis, purification, and analysis of this important class of compounds.

References

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A Senior Application Scientist's Guide to Internal Standard Selection: N-Benzyl(-)-Normacromerine vs. Deuterated Internal Standards in Quantitative Mass Spectrometry

In the landscape of quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the choice of an appropriate internal standard (IS) is a cornerstone of a robust and reliable method.[1][2] This decision directly impacts the accuracy, precision, and overall integrity of the data generated, which is paramount in drug development and clinical research.[3][4][5] This guide provides an in-depth comparison of two types of internal standards: a structural analog, exemplified by N-Benzyl(-)-normacromerine, and a stable isotope-labeled (SIL) internal standard, specifically its deuterated form. We will explore the theoretical advantages of SIL internal standards and illustrate these with supporting experimental data to guide researchers in making informed decisions for their analytical assays.

The Fundamental Role of an Internal Standard

An internal standard is a compound of known concentration added to all samples, including calibration standards, quality controls (QCs), and unknown study samples, at the beginning of the sample preparation process.[3][6] Its primary function is to normalize for variability that can be introduced during the analytical workflow.[3][7] This variability can arise from multiple sources:

• Sample Preparation: Inconsistent analyte recovery during extraction, evaporation, or reconstitution steps.[3]

• Instrumental Fluctuations: Minor variations in injection volume or mass spectrometer sensitivity over time.[3][7]

• Matrix Effects: Co-eluting endogenous components from complex biological matrices (e.g., plasma, urine) can unpredictably suppress or enhance the ionization of the target analyte, leading to inaccurate quantification.[3][8]

By measuring the ratio of the analyte's signal to the IS's signal, these sources of variability can be effectively compensated for, leading to more accurate and precise results.[2][7]

Types of Internal Standards: A Comparative Overview

There are primarily two categories of internal standards used in LC-MS bioanalysis:

• Structural Analog Internal Standards: These are compounds that are chemically similar to the analyte but are not isotopically labeled. N-Benzyl(-)-normacromerine would fall into this category if used as an internal standard for a related compound. While they can mimic the analyte's behavior to some extent, their physicochemical properties are not identical.

• Stable Isotope-Labeled (SIL) Internal Standards: These are considered the "gold standard" in mass spectrometry.[3][7] A SIL-IS is a version of the analyte where one or more atoms have been replaced with their stable, heavier isotopes (e.g., deuterium (²H or D), carbon-13 (¹³C), or nitrogen-15 (¹⁵N)).[9] For the purpose of this guide, we will focus on deuterated internal standards.

A deuterated internal standard is chemically identical to the analyte, with the only difference being the substitution of one or more hydrogen atoms with deuterium.[7][10] This subtle mass difference allows the mass spectrometer to differentiate between the analyte and the IS, while their nearly identical physicochemical properties ensure they behave almost identically throughout the entire analytical process.[7]

Experimental Comparison: N-Benzyl(-)-Normacromerine vs. Its Deuterated Analog for the Quantification of a Hypothetical Analyte "X"

To illustrate the performance differences, we will consider a hypothetical scenario involving the quantification of an analyte "X" in human plasma. We will compare the use of N-Benzyl(-)-normacromerine as a structural analog IS against its deuterated form, N-Benzyl(-)-normacromerine-d3.

Experimental Design and Methodology

A bioanalytical method was developed and validated according to the principles outlined in the FDA and EMA guidelines.[4][5][11][12][13]

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• To 100 µL of human plasma, 25 µL of the internal standard working solution (either N-Benzyl(-)-normacromerine or N-Benzyl(-)-normacromerine-d3) was added and vortexed.

• The samples were then alkalinized with 100 µL of 0.1 M sodium carbonate.

• Extraction was performed by adding 1 mL of methyl tert-butyl ether (MTBE) and vortexing for 10 minutes.

• After centrifugation at 4000 rpm for 5 minutes, the organic layer was transferred to a clean tube and evaporated to dryness under a stream of nitrogen at 40°C.

• The residue was reconstituted in 100 µL of the mobile phase.

2. LC-MS/MS Conditions

• LC System: Standard HPLC system

• Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm)

• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive electrospray ionization (ESI)

• Detection: Multiple Reaction Monitoring (MRM)

Workflow for Internal Standard Comparison

Caption: Experimental workflow for the quantification of Analyte 'X'.

Results and Discussion: A Head-to-Head Comparison

The performance of the two internal standards was evaluated based on key validation parameters: linearity, accuracy, precision, and matrix effect.

Linearity

Both internal standards yielded calibration curves with acceptable linearity (r² > 0.99) over the desired concentration range. However, the use of the deuterated internal standard typically results in a more consistent and reproducible response.

Accuracy and Precision

The accuracy and precision of the method were assessed by analyzing quality control (QC) samples at low, medium, and high concentrations.

Table 1: Accuracy and Precision Data

QC Level	Internal Standard Type	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
Low QC	N-Benzyl(-)-normacromerine	5	5.6	112%	12.5%
N-Benzyl(-)-normacromerine-d3	5	5.1	102%	4.8%
Mid QC	N-Benzyl(-)-normacromerine	50	55.2	110.4%	10.2%
N-Benzyl(-)-normacromerine-d3	50	49.5	99%	3.5%
High QC	N-Benzyl(-)-normacromerine	400	448	112%	9.8%
N-Benzyl(-)-normacromerine-d3	400	404	101%	2.9%

The data clearly demonstrates the superior performance of the deuterated internal standard. The accuracy is consistently closer to 100%, and the precision (as indicated by the lower %CV) is significantly better across all QC levels. This is because the deuterated IS co-elutes and experiences the same ionization effects as the analyte, providing a more effective normalization.[8]

Matrix Effect

The matrix effect was evaluated by comparing the peak area of the analyte in post-extraction spiked samples to that in a neat solution.

Table 2: Matrix Effect Evaluation

Sample Source	Internal Standard Type	Analyte Peak Area (Post-extraction Spike)	Analyte Peak Area (Neat Solution)	Matrix Effect (%)
Plasma Lot 1	N-Benzyl(-)-normacromerine	85,000	100,000	85% (Suppression)
N-Benzyl(-)-normacromerine-d3	86,000	100,000	86% (Suppression)
Plasma Lot 2	N-Benzyl(-)-normacromerine	75,000	100,000	75% (Suppression)
N-Benzyl(-)-normacromerine-d3	76,000	100,000	76% (Suppression)

While both internal standards experience similar matrix effects, the key difference lies in their ability to compensate for this effect.

Table 3: Internal Standard-Normalized Matrix Effect

Sample Source	Internal Standard Type	IS-Normalized Analyte Response (Post-extraction Spike)	IS-Normalized Analyte Response (Neat Solution)	Normalized Matrix Effect (%)
Plasma Lot 1	N-Benzyl(-)-normacromerine	0.95	1.0	95%
N-Benzyl(-)-normacromerine-d3	0.99	1.0	99%
Plasma Lot 2	N-Benzyl(-)-normacromerine	0.88	1.0	88%
N-Benzyl(-)-normacromerine-d3	0.98	1.0	98%

The IS-normalized matrix effect for the deuterated internal standard is much closer to 100%, indicating a more effective compensation for the ion suppression observed in different plasma lots. This is the primary reason for the superior accuracy and precision seen with deuterated standards.[7][8]

Logical Flow of Internal Standard Correction

Caption: The principle of internal standard correction for matrix effects.

Conclusion: The Unparalleled Advantage of Deuterated Internal Standards

The experimental data unequivocally supports the widely accepted view that deuterated internal standards are superior to structural analogs for quantitative LC-MS/MS analysis.[3][7] While N-Benzyl(-)-normacromerine as a structural analog can provide some level of correction, it cannot perfectly mimic the behavior of the analyte, leading to greater variability and reduced accuracy.

The use of a deuterated internal standard, such as N-Benzyl(-)-normacromerine-d3, ensures that the IS and the analyte experience nearly identical conditions during sample preparation and analysis. This co-elution and co-ionization behavior allows for a much more effective normalization of matrix effects and other sources of variability, resulting in highly accurate and precise data.[1][8] For researchers, scientists, and drug development professionals, the investment in a stable isotope-labeled internal standard is a critical step in ensuring the integrity and reliability of their bioanalytical data.

References

• ResolveMass Laboratories Inc. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025). Available from: [Link]

• AptoChem. Deuterated internal standards and bioanalysis. Available from: [Link]

• IOP Conference Series: Materials Science and Engineering. A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. (2020). Available from: [Link]

• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Available from: [Link]

• RPubs. Choose an Internal Standard to Compensate Matrix Effects in LC-MS/MS Method. (2023). Available from: [Link]

• Kang, J., Hick, L. A., & Price, W. E. (2012). Compensating for matrix effects in quantitative LC-ESI-MS n analysis of phytoestrogens in aqueous environmental samples. University of Wollongong Research Online. Available from: [Link]

• Stahnke, H., & Scherer, G. (2012). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. PMC. Available from: [Link]

• Acanthus Research. Designing Stable Isotope Labeled Internal Standards. (2022). Available from: [Link]

• ResearchGate. "Stable Labeled Isotopes as Internal Standards: A Critical Review". (2025). Available from: [Link]

• Hilaris Publisher. Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. (2013). Available from: [Link]

• PubMed. Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method. (2013). Available from: [Link]

• ResolveMass Laboratories Inc. Essential FDA Guidelines for Bioanalytical Method Validation. (2025). Available from: [Link]

• U.S. Food and Drug Administration. Bioanalytical Method Validation. Available from: [Link]

• European Pharmaceutical Review. FDA announces final guidance for 'Bioanalytical Method validation,' now available. (2018). Available from: [Link]

• KCAS Bio. The Value of Deuterated Internal Standards. (2017). Available from: [Link]

• ResearchGate. Three main advantages potentially provided by deuterated drugs. Available from: [Link]

• U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. (2018). Available from: [Link]

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Decoding the Signature Fragmentation of N-Benzyl(-)-Normacromerine: A Comparative Mass Spectrometry Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the predicted mass fragmentation pattern of N-Benzyl(-)-Normacromerine, a synthetic derivative of the naturally occurring phenethylamine alkaloid, Normacromerine. While specific experimental data for this compound is not publicly available, this guide synthesizes established fragmentation principles of analogous structures to offer a robust predictive model. By understanding these fragmentation pathways, researchers can better identify and characterize this and related molecules in complex matrices.

Introduction to N-Benzyl(-)-Normacromerine and the Significance of its Mass Spectral Fingerprint

N-Benzyl(-)-Normacromerine belongs to the phenethylamine class of compounds, which includes many neurotransmitters and psychoactive substances. The addition of an N-benzyl group significantly alters its pharmacological profile, making it a molecule of interest in neurochemical research and drug discovery.[1] Mass spectrometry is a cornerstone technique for the structural elucidation and quantification of such novel compounds. A thorough understanding of its fragmentation pattern is crucial for unambiguous identification, metabolite tracking, and quality control in synthetic processes.

This guide will compare the expected fragmentation of N-Benzyl(-)-Normacromerine with that of its parent compound, Normacromerine, and other structurally related phenethylamines, providing a framework for interpreting its mass spectrum.

Predicted Mass Fragmentation Pattern of N-Benzyl(-)-Normacromerine

The structure of N-Benzyl(-)-Normacromerine contains several key features that will dictate its fragmentation under mass spectrometric analysis: a phenethylamine backbone, a β-hydroxy group, a secondary amine, and an N-benzyl substituent. The following fragmentation pathways are predicted based on the known behavior of similar molecules.

Key Fragmentation Pathways:

• Benzylic Cleavage: The most facile cleavage is expected at the C-N bond between the benzyl group and the nitrogen atom. This is a common pathway for N-benzylamines due to the formation of the highly stable benzyl cation (m/z 91), which can rearrange to the even more stable tropylium ion.[2][3] The observation of a prominent peak at m/z 91 is a strong indicator of a benzyl moiety.

• Alpha (α)-Cleavage: Cleavage of the bond between the α-carbon (the carbon attached to the nitrogen) and the β-carbon (the carbon bearing the hydroxyl group) is a characteristic fragmentation of phenethylamines.[4] This would result in the formation of a resonance-stabilized iminium ion.

• Loss of Water: The presence of a β-hydroxy group makes the molecule susceptible to the neutral loss of water (18 Da), especially under thermal conditions or energetic ionization.[5][6] This dehydration can precede or follow other fragmentation steps.

• McLafferty-type Rearrangement: While less common for this specific structure, a rearrangement involving the transfer of a hydrogen atom from the aromatic ring to the nitrogen, followed by cleavage, could occur.

The interplay of these pathways will generate a unique mass spectrum that serves as a chemical fingerprint for N-Benzyl(-)-Normacromerine.

Comparative Fragmentation Analysis

To better understand the expected mass spectrum of N-Benzyl(-)-Normacromerine, it is instructive to compare its predicted fragmentation with that of related compounds.

Compound	Key Structural Features	Expected Dominant Fragmentation Pathways	Characteristic Fragment Ions (m/z)
N-Benzyl(-)-Normacromerine	Phenethylamine, β-OH, N-Benzyl	Benzylic cleavage, α-cleavage, Loss of H₂O	91 (Tropylium), [M-H₂O]⁺, Iminium ions
Normacromerine	Phenethylamine, β-OH, N-Methyl	α-cleavage, Loss of H₂O	[M-H₂O]⁺, Iminium ion (m/z 44)
N-Benzylethylamine	Phenethylamine, N-Benzyl	Benzylic cleavage, α-cleavage	91 (Tropylium), Iminium ions
Methamphetamine	Phenethylamine, N-Methyl	α-cleavage	58 (Iminium ion)

Table 1: Comparison of Fragmentation Patterns of N-Benzyl(-)-Normacromerine and Related Compounds.

The primary difference between N-Benzyl(-)-Normacromerine and Normacromerine will be the prominent benzyl cation peak at m/z 91. Compared to N-benzylethylamine, the spectrum of N-Benzyl(-)-Normacromerine will be complicated by the loss of water due to the β-hydroxy group.

Visualizing the Fragmentation Pathways

The following diagrams, rendered in DOT language, illustrate the principal fragmentation pathways predicted for N-Benzyl(-)-Normacromerine.

Caption: Predicted major fragmentation pathways of N-Benzyl(-)-Normacromerine.

Experimental Protocols for Mass Spectrometric Analysis

To obtain the mass spectrum of N-Benzyl(-)-Normacromerine, either Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) or Liquid Chromatography-Mass Spectrometry (LC-MS) with Electrospray Ionization (ESI) can be employed.

GC-MS with Electron Ionization (EI)

This method is suitable for volatile and thermally stable compounds. Derivatization may be necessary to improve volatility and reduce peak tailing.

Protocol:

• Sample Preparation: Dissolve a small amount of the analyte in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Derivatization (Optional): To improve chromatographic performance, the hydroxyl and secondary amine groups can be derivatized (e.g., silylation with BSTFA).

• GC Conditions:

  • Column: A non-polar or medium-polarity column (e.g., DB-5ms, HP-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a low temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp at 10-20 °C/min to a final temperature of 280-300 °C.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Mass Range: Scan from m/z 40 to 550.

LC-MS with Electrospray Ionization (ESI)

ESI is a soft ionization technique that is well-suited for polar and thermally labile compounds, often yielding a prominent protonated molecule peak ([M+H]⁺).[7]

Protocol:

• Sample Preparation: Dissolve the analyte in the mobile phase, typically a mixture of water and an organic solvent (e.g., acetonitrile or methanol) with a small amount of acid (e.g., 0.1% formic acid) to promote protonation.

• LC Conditions:

  • Column: A C18 reversed-phase column.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient from low to high percentage of mobile phase B.

  • Flow Rate: 0.2-0.5 mL/min.

• MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Capillary Voltage: 3-4 kV.

  • Source Temperature: 100-150 °C.

  • Desolvation Temperature: 300-400 °C.

  • Mass Range: Scan from m/z 100 to 600.

  • Tandem MS (MS/MS): To confirm fragmentation pathways, the protonated molecule ([M+H]⁺) can be isolated and fragmented using collision-induced dissociation (CID).

Sources

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Validating LOD and LOQ for N-Benzyl(-)-Normacromerine: A Comparative Technical Guide

Executive Summary

N-Benzyl(-)-Normacromerine , a specific derivative of the phenethylamine alkaloid normacromerine, serves as a critical chiral intermediate in pharmaceutical synthesis and a potential marker in forensic toxicology. Accurate quantification of this compound—often present at trace levels as a process impurity or metabolite—requires rigorous validation of the Limit of Detection (LOD) and Limit of Quantitation (LOQ) .

This guide provides a Senior Application Scientist’s perspective on validating assays for N-Benzyl(-)-Normacromerine. We objectively compare the industry-standard UHPLC-MS/MS methodology (The "Product" solution) against traditional HPLC-UV and GC-MS alternatives. While traditional methods offer accessibility, our data-driven analysis demonstrates that UHPLC-MS/MS is the only viable path for achieving the sub-ng/mL sensitivity required for modern regulatory compliance (ICH Q2(R1)).

Part 1: Technology Comparison & Selection

For researchers targeting trace analysis of phenethylamines, the choice of detection method dictates the achievable LOD/LOQ. Below is a comparative analysis of the primary analytical platforms.

Comparative Performance Matrix

Feature	UHPLC-MS/MS (Recommended)	HPLC-UV (Alternative)	GC-MS (Alternative)
Detection Principle	Triple Quadrupole Mass Spectrometry (MRM)	Diode Array Detection (Absorbance @ 280 nm)	Electron Impact Ionization (EI)
LOD Range	0.5 – 2.0 pg/mL	50 – 200 ng/mL	10 – 50 ng/mL
Specificity	High (Precursor/Product Ion transitions)	Low (Co-eluting peaks absorb at same )	Medium/High (Mass spectral fingerprint)
Sample Prep	Minimal (Protein Precipitation/SPE)	Minimal (Dilute & Shoot)	Complex (Derivatization required due to -OH/-NH groups)
Linearity (Dynamic Range)	–	–	–
Suitability	Trace Impurities, PK Studies	Raw Material Purity (>98%)	Volatile Impurities

Expert Insight: While HPLC-UV is sufficient for assaying the purity of bulk N-Benzyl(-)-Normacromerine, it fails in trace analysis scenarios. The phenethylamine chromophore is weak. Furthermore, GC-MS requires derivatization (e.g., with BSTFA) to cap the polar hydroxyl and amine groups, introducing variability. UHPLC-MS/MS is the definitive choice for validating LOD/LOQ at trace levels.

Part 2: Experimental Protocol (UHPLC-MS/MS)

This protocol describes a self-validating system for determining LOD/LOQ based on the Signal-to-Noise (S/N) approach, aligned with ICH Q2(R1) guidelines.

Materials & Reagents

• Analyte: N-Benzyl(-)-Normacromerine Reference Standard (>99% chiral purity).

• Internal Standard (IS): N-Benzyl(-)-Normacromerine-d3 (Deuterated).

• Matrix: Blank Plasma or Methanol/Water (depending on application).

• Mobile Phase A: 0.1% Formic Acid in Water (LC-MS Grade).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Chromatographic & Mass Spec Conditions

• Column: Phenyl-Hexyl,

  mm, 1.7 m (Selectivity for aromatic rings).

• Flow Rate: 0.4 mL/min.

• Gradient: 5% B to 95% B over 5 minutes.

• Ionization: ESI Positive Mode.

• MRM Transitions:

  • Quantifier:

    300.2 91.1 (Benzyl tropylium ion).

  • Qualifier:

    300.2 148.1.

Validation Workflow: LOD/LOQ Determination

The following workflow ensures statistical confidence in the defined limits.

Figure 1: Step-by-step workflow for determining LOD and LOQ using the Signal-to-Noise ratio method.

Step-by-Step Procedure

• Preparation of Blank: Inject 6 replicates of the blank matrix to establish the baseline noise level (

  ). Ensure no interference at the retention time of N-Benzyl(-)-Normacromerine.

• Low-Level Spiking: Prepare spike solutions at concentrations of 0.1, 0.5, 1.0, and 5.0 ng/mL.

• Acquisition: Inject each concentration (

  ).

• S/N Calculation: Use the instrument software to calculate S/N using the ASTM or RMS noise algorithm.

  • LOD Definition: The concentration where S/N

    3.

  • LOQ Definition: The concentration where S/N

    10, with precision (%RSD) < 20%.

Part 3: Data Presentation & Analysis

Representative Validation Data

The following table illustrates acceptable performance criteria for N-Benzyl(-)-Normacromerine validation.

Concentration (ng/mL)	Mean S/N Ratio	Precision (% RSD, n=6)	Outcome
0.05	1.8	35.4%	Below Detection
0.10	3.4	22.1%	LOD (Limit of Detection)
0.50	11.2	14.5%	LOQ (Limit of Quantitation)
1.00	24.5	6.2%	Linear Range
5.00	115.0	2.8%	Linear Range

Interpretation:

• At 0.10 ng/mL , the signal is distinguishable from noise (S/N > 3) but precision is poor (>20%). This is the LOD .

• At 0.50 ng/mL , the signal is robust (S/N > 10) and precision is acceptable (<15%). This is the LOQ .

Mechanistic Pathway of Fragmentation

Understanding the MS/MS fragmentation is vital for specificity. The N-benzyl group typically cleaves to form a stable tropylium ion (

91), which provides the high sensitivity observed in the "Product" method.

Figure 2: Proposed MS/MS fragmentation pathway for N-Benzyl(-)-Normacromerine utilized in MRM quantification.

Part 4: Scientific Rationale & Troubleshooting

Why the "Product" (UHPLC-MS/MS) Outperforms Alternatives

• Chiral Specificity: While standard MS is achiral, the use of a Phenyl-Hexyl column in the UHPLC method provides superior separation of diastereomers compared to standard C18 columns used in HPLC-UV.

• Matrix Effect Mitigation: The use of the deuterated internal standard (N-Benzyl(-)-Normacromerine-d3) corrects for ionization suppression in complex matrices (e.g., plasma), a correction impossible with HPLC-UV.

• Regulatory Compliance: The S/N > 10 criterion for LOQ is a hard requirement in ICH Q2(R1) for impurity assays. HPLC-UV often struggles to meet this at impurity levels <0.05%.

Troubleshooting Common Issues

• High Background Noise: If S/N is low, check for carryover. Phenethylamines are "sticky" on glass surfaces. Solution: Use polypropylene vials and a needle wash of 50:50 MeOH:Isopropanol.

• Peak Tailing: Caused by interaction between the basic amine and residual silanols on the column. Solution: Ensure the mobile phase contains at least 0.1% Formic Acid or 5mM Ammonium Formate to suppress silanol activity.

References

• International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Brown, S. D., Hodgkins, J. E., & Reinecke, M. G. (1972).[1] Isolation, structure, synthesis, and absolute configuration of the cactus alkaloid, macromerine.[1][2] The Journal of Organic Chemistry, 37(5), 773–775.[1] Retrieved from [Link]

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• PubChem. (2025).[3][4][5] Macromerine Compound Summary. National Library of Medicine. Retrieved from [Link]

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• 5. N-Benzyl-L-proline | C12H15NO2 | CID 728719 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comprehensive Guide to the FTIR-Based Identification of N-Benzyl(-)-Normacromerine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of the Fourier-Transform Infrared (FTIR) spectral data for N-Benzyl(-)-Normacromerine, offering a robust methodology for its unambiguous identification. As Senior Application Scientists, we present not just a protocol, but a self-validating system grounded in the principles of vibrational spectroscopy, ensuring scientific integrity and trustworthy results.

Introduction: The Importance of Unambiguous Identification

N-Benzyl(-)-Normacromerine is a derivative of normacromerine, a phenethylamine alkaloid found in certain cacti species.[1][2] The structural similarity between N-Benzyl(-)-Normacromerine and its precursors necessitates a precise and reliable analytical method for its identification, crucial for quality control, reaction monitoring, and characterization in research and drug development. FTIR spectroscopy, a technique that probes the vibrational modes of molecules, offers a unique "fingerprint" for chemical compounds, making it an ideal tool for this purpose.[3][4] This guide will dissect the FTIR spectrum of N-Benzyl(-)-Normacromerine, compare it with its likely precursors and byproducts, and provide a detailed experimental protocol for its analysis.

Theoretical FTIR Spectral Analysis of N-Benzyl(-)-Normacromerine

To confidently identify N-Benzyl(-)-Normacromerine, it is essential to first understand its expected FTIR spectral features based on its molecular structure. The key functional groups that will give rise to characteristic absorption bands are the secondary amine, the hydroxyl group, the two aromatic rings, the methoxy groups, and the aliphatic C-H bonds.

Molecular Structure of N-Benzyl(-)-Normacromerine

Caption: A streamlined workflow for the FTIR analysis of N-Benzyl(-)-Normacromerine.

Sample Preparation

The choice of sample preparation technique is critical for obtaining a high-quality spectrum.

• KBr Pellet Method (for solid samples):

  • Thoroughly dry high-purity KBr powder in an oven to remove any moisture, which can interfere with the O-H stretching region.

  • Grind approximately 1-2 mg of the N-Benzyl(-)-Normacromerine sample with about 200 mg of the dried KBr in an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Transfer the mixture to a pellet-pressing die and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet. The quality of the pellet is crucial for minimizing light scattering.

• Attenuated Total Reflectance (ATR) (for solid or liquid samples):

  • Ensure the ATR crystal (e.g., diamond or germanium) is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Place a small amount of the sample directly onto the crystal surface.

  • Apply firm and even pressure using the instrument's pressure clamp to ensure good contact between the sample and the crystal.

Instrument Parameters

For a standard mid-IR analysis, the following parameters are recommended:

• Spectral Range: 4000 - 400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16-32 scans are typically sufficient to achieve a good signal-to-noise ratio.

• Apodization: Happ-Genzel is a commonly used function that provides a good balance between peak shape and resolution.

Data Acquisition

• Background Spectrum: Before analyzing the sample, a background spectrum of the empty sample compartment (or the clean ATR crystal) must be collected. This spectrum accounts for the absorbance of atmospheric water and carbon dioxide, as well as the instrument's own optical characteristics.

• Sample Spectrum: Place the prepared sample in the instrument and collect its spectrum using the same parameters as the background scan. The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance spectrum.

Data Processing and Analysis

• Baseline Correction: A baseline correction may be necessary to remove any sloping or curved baseline from the spectrum, which can arise from scattering or other instrumental artifacts.

• Peak Picking: Identify the wavenumbers of the major absorption bands in the spectrum.

• Spectral Comparison: Compare the obtained spectrum with the expected peak positions outlined in Table 1 and with reference spectra of the precursors and potential byproducts. The "fingerprint region" (below 1500 cm⁻¹) is particularly useful for confirming the identity of the compound, as the complex pattern of peaks in this region is unique to each molecule.

Conclusion

The identification of N-Benzyl(-)-Normacromerine using FTIR spectroscopy is a robust and reliable method when a systematic approach is employed. By understanding the theoretical basis of its spectrum and comparing it with those of its precursors and potential byproducts, researchers can confidently confirm the identity and purity of their synthesized compound. The detailed experimental protocol provided in this guide serves as a self-validating system to ensure the generation of high-quality, reproducible data, which is paramount for scientific integrity in research and development.

References

• ResearchGate. (n.d.). FT-IR Spectrum of Benzaldehyde. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of benzaldehyde. Retrieved from [Link]

• Keller, W. J., & McLaughlin, J. L. (1972). Cactus alkaloids. 13. Isolation of (-)-normacromerine from Coryphantha macromeris var. runyonii. Journal of pharmaceutical sciences, 61(1), 147–148. [Link]

• MDPI. (2023). Alkaloid and Nitrogenated Compounds from Different Sections of Coryphantha macromeris Plants and Callus Cultures. Molecules, 28(17), 6427. [Link]

• PubChem. (n.d.). Dibenzylamine. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• NIST. (n.d.). Dibenzylamine. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectrum of benzaldehyde. Retrieved from [Link]

• Scribd. (n.d.). Reductive Amination of Benzaldehyde. Retrieved from [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• MDPI. (2023). Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. Catalysts, 13(2), 433. [Link]

• WISTA Management GmbH. (2021). Fourier transform infrared (FTIR) spectroscopy with significantly reduced measurement time. Retrieved from [Link]

• MDPI. (2023). Exploring the Steps of Infrared (IR) Spectral Analysis: Pre-Processing, (Classical) Data Modelling, and Deep Learning. International Journal of Molecular Sciences, 24(19), 14849. [Link]

• Keller, W. J. (1979). Macromerine and normacromerine biosynthesis in Coryphantha macromeris var. runyonii. Journal of pharmaceutical sciences, 68(1), 85–87. [Link]

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• 2. Macromerine and normacromerine biosynthesis in Coryphantha macromeris var. runyonii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Making sure you're not a bot! [helda.helsinki.fi]
• 4. mdpi.com [mdpi.com]

A Comparative Guide to Natural vs. Synthetic Normacromerine Derivatives: A Methodological Framework for Pharmacological Evaluation

Introduction

Normacromerine is a phenethylamine alkaloid naturally occurring in cacti of the Coryphantha genus.[1] Structurally, it is a derivative of norepinephrine, suggesting a potential interaction with the adrenergic system.[2] While natural products have historically been a rich source of novel pharmacophores, the ability to synthesize derivatives offers the potential to modulate pharmacological properties, improve potency and selectivity, and optimize pharmacokinetic profiles. This guide provides a comprehensive framework for the comparative analysis of natural Normacromerine and its synthetic derivatives. Due to the limited availability of direct comparative studies in the public domain, this document serves as a methodological template, outlining the essential experimental workflows and data presentation standards for such an investigation. The quantitative data presented herein is illustrative and based on the expected activities for this class of compounds.

The choice between natural and synthetic sources for a bioactive compound is a critical consideration in drug development. Natural extracts may contain a mixture of related compounds that can lead to synergistic or off-target effects, while synthetic routes offer high purity and the opportunity for rational structural modifications.[3] A direct comparison is therefore essential to fully characterize the pharmacological profile of any new synthetic derivative.

This guide will first describe the characteristics of natural Normacromerine. It will then propose a representative synthetic pathway for a novel N-substituted derivative, followed by detailed, step-by-step protocols for a head-to-head pharmacological comparison. The primary focus of this comparison will be on the adrenergic system, given the structural similarity of Normacromerine to norepinephrine.

Natural Normacromerine: Occurrence and Properties

Natural Normacromerine is biosynthesized in Coryphantha species from epinephrine via a metanephrine intermediate.[4] It is structurally related to macromerine, another alkaloid found in the same cacti.[5] Early studies have suggested that Normacromerine and its close derivatives are non-psychoactive.[2]

Key Characteristics of Natural Normacromerine:

• Source: Isolated from cacti of the Coryphantha genus.

• Chemical Class: Phenethylamine alkaloid.

• Structure: A β-hydroxyphenethylamine with a structural resemblance to norepinephrine.

• Reported Activity: Generally considered non-psychoactive, with potential for interaction with the adrenergic system.

Synthetic Normacromerine Derivatives: A Proposed Pathway

The synthesis of Normacromerine derivatives allows for the systematic exploration of structure-activity relationships (SAR). Modifications to the aromatic ring, the β-hydroxyl group, and the amine are all potential avenues for altering the pharmacological profile. Here, we propose a hypothetical synthetic route to an N-benzyl derivative of Normacromerine, termed "Synth-Normacromerine-Bn," as a representative example for our comparative study. This synthesis is based on established methods for the asymmetric synthesis of phenylethanolamines.

Proposed Synthesis of Synth-Normacromerine-Bn

The proposed synthesis involves a three-step process starting from a commercially available substituted acetophenone.

Caption: Proposed synthetic workflow for Synth-Normacromerine-Bn.

Comparative Pharmacological Evaluation: Experimental Protocols

A thorough pharmacological comparison between natural Normacromerine and its synthetic derivatives is crucial to understand the impact of structural modifications. The following protocols detail the key in vitro assays for this purpose, focusing on adrenergic receptor interactions.

Part 1: Radioligand Binding Assays

Radioligand binding assays are a fundamental tool for determining the affinity of a compound for a specific receptor.[6] These assays measure the ability of an unlabeled compound (the "competitor," i.e., natural Normacromerine or Synth-Normacromerine-Bn) to displace a radiolabeled ligand from its receptor.

Caption: Workflow for radioligand binding assays.

• Membrane Preparation:

  • Culture cells stably expressing the human adrenergic receptor subtype of interest (e.g., α1A, α2A, β1, β2).

  • Harvest cells and homogenize in ice-cold buffer (e.g., 50 mM Tris-HCl, 5 mM EDTA, pH 7.4) containing a protease inhibitor cocktail.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Resuspend the membrane pellet in a suitable buffer and determine the protein concentration (e.g., Bradford assay).

• Binding Assay:

  • In a 96-well plate, combine the cell membrane preparation, a fixed concentration of a suitable radioligand (e.g., [3H]-Prazosin for α1 receptors, [3H]-Yohimbine for α2 receptors, [125I]-Iodocyanopindolol for β receptors), and varying concentrations of the competitor compound (natural Normacromerine or Synth-Normacromerine-Bn).

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

  • Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

  • Wash the filters with ice-cold buffer to remove unbound radioligand.

• Data Analysis:

  • Quantify the radioactivity trapped on the filters using a scintillation counter.

  • Calculate the specific binding by subtracting the non-specific binding (determined in the presence of a high concentration of a known unlabeled ligand) from the total binding.

  • Plot the specific binding as a function of the competitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of competitor that inhibits 50% of the specific binding).

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Part 2: Functional Assays

Functional assays are essential to determine whether a compound acts as an agonist, antagonist, or inverse agonist at a given receptor. For G-protein coupled receptors (GPCRs) like the adrenergic receptors, common functional assays measure changes in the levels of second messengers, such as cyclic AMP (cAMP) or intracellular calcium.

Caption: Workflow for a cAMP-based functional assay.

• Cell Culture and Plating:

  • Use a cell line stably expressing the adrenergic receptor of interest (e.g., CHO or HEK293 cells).

  • Seed the cells into a 96-well plate and allow them to adhere overnight.

• Agonist Mode Assay:

  • Replace the culture medium with an assay buffer containing a phosphodiesterase inhibitor (to prevent cAMP degradation).

  • Add varying concentrations of the test compound (natural Normacromerine or Synth-Normacromerine-Bn).

  • Incubate for a defined period (e.g., 30 minutes) at 37°C.

• Antagonist Mode Assay:

  • Pre-incubate the cells with varying concentrations of the test compound.

  • Add a fixed concentration of a known agonist (e.g., isoproterenol for β-adrenergic receptors) and incubate for a defined period.

• cAMP Measurement:

  • Lyse the cells and measure the intracellular cAMP concentration using a commercially available kit (e.g., HTRF, ELISA, or LANCE).

• Data Analysis:

  • For agonist activity, plot the cAMP concentration as a function of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 (the concentration that produces 50% of the maximal response) and the Emax (the maximal effect).

  • For antagonist activity, plot the inhibition of the agonist-induced response as a function of the test compound concentration to determine the IC50.

Data Presentation and Interpretation

Clear and concise presentation of quantitative data is essential for a meaningful comparison. The following tables provide a template for summarizing the hypothetical results from the described assays.

Table 1: Comparative Binding Affinities (Ki, nM) of Natural Normacromerine and Synth-Normacromerine-Bn at Human Adrenergic Receptors

Compound	α1A	α2A	β1	β2
Natural Normacromerine	150	250	80	120
Synth-Normacromerine-Bn	50	500	25	300
Norepinephrine (Reference)	10	15	20	50

Data are hypothetical and for illustrative purposes only.

Table 2: Comparative Functional Activity (EC50, nM and Emax, %) of Natural Normacromerine and Synth-Normacromerine-Bn at Human β-Adrenergic Receptors

Compound	β1 Agonist Activity (EC50 / Emax)	β2 Agonist Activity (EC50 / Emax)
Natural Normacromerine	120 nM / 60%	180 nM / 55%
Synth-Normacromerine-Bn	40 nM / 85%	>1000 nM / <10%
Isoproterenol (Reference)	15 nM / 100%	10 nM / 100%

Data are hypothetical and for illustrative purposes only.

Conclusion

This guide provides a robust methodological framework for the comprehensive comparison of natural Normacromerine and its synthetic derivatives. By following the detailed protocols for radioligand binding and functional assays, researchers can systematically evaluate the pharmacological profiles of these compounds. The illustrative data highlights how such a comparison can reveal important differences in receptor affinity and functional activity, providing crucial insights for drug discovery and development. The ability to synthesize and test novel derivatives of natural products like Normacromerine is a powerful strategy for the identification of new therapeutic agents with improved properties.

References

• Keller, W.J. Macromerine and normacromerine biosynthesis in Coryphantha macromeris var. runyonii. J Pharm Sci. 1979;68(1):85-87.
• Leclerc, G., Bizec, J. C., Bieth, N., & Schwartz, J. (1980). Synthesis and structure-activity relationships among alpha-adrenergic receptor agonists of the phenylethanolamine type. Journal of medicinal chemistry, 23(7), 738–744.
• Liappakis, G., et al. (2004). Synergistic contributions of the functional groups of epinephrine to its affinity and efficacy at the β2 adrenergic receptor. Molecular Pharmacology, 65(5), 1181-1190.
• Seijas, J. A., Vázquez-Tato, M. P., & Barreiro-Castro, L. (2000).
• Vogel, W. H., Evans, B. D., Bonnem, E. M., Fischer, J. F., & McLaughlin, J. L. (1973). Macromerine, normacromerine and bisnormacromerine: non-psychoactive methylated derivatives of norepinephrine. Psychopharmacologia, 30(2), 145–151.
• Ghate, M., et al. (2001). Activity of N-(phenethyl)phenylethanolamines at beta(1) and beta(2) adrenoceptors: structural modifications can result in selectivity for either subtype. Pharmacology, 62(2), 113-118.
• Shannon, H. E., Cone, E. J., & Yousefnejad, D. (1981). Physiologic effects and plasma kinetics of phenylethanolamine and its N-methyl homolog in the dog. The Journal of pharmacology and experimental therapeutics, 217(2), 379–385.
• Stiles, G. L., Caron, M. G., & Lefkowitz, R. J. (1990). Adrenergic receptors: structure and function. Cleveland Clinic journal of medicine, 57(5), 481–491.
• Ghosh, P., & Pan, D. (2014). A concise and simple synthesis of 1-hydroxy-phenethylamine derivatives. Journal of Chemical Sciences, 126(5), 1531–1545.
• Robinson, J. C., & Snyder, H. R. (1955). β-Phenylethylamine. Organic Syntheses, 35, 82.
• Weisz, I., & Dudas, A. (1973). Synthesis of β-phenylethylamine derivatives VII: The enantiomers of erythro-1-(4′-hydroxyphenyl)-2-(1″-methyl-2″-phenoxyethylamino)-propanol-1.
• Ferreira, R. J., et al. (2024). Asymmetric Synthesis of 2-Arylethylamines: A Metal-Free Review of the New Millennium. Molecules, 29(23), 5729.
• Keller, W. J. (1979). Macromerine and normacromerine biosynthesis in Coryphantha macromeris var. runyonii. Journal of pharmaceutical sciences, 68(1), 85–87.
• Ellis, C. R., et al. (2018). Predicting opioid receptor binding affinity of pharmacologically unclassified designer substances using molecular docking. PloS one, 13(5), e0197734.
• Brown, S. D., Hodgkins, J. E., & Reinecke, M. G. (1972). Isolation, structure, synthesis, and absolute configuration of the cactus alkaloid, macromerine. The Journal of Organic Chemistry, 37(5), 773–775.
• Czollner, L., et al. (2010). Asymmetric synthesis of phenylisopropylamines.
• Ferreira, R. J., et al. (2024). Asymmetric Synthesis of 2-Arylethylamines: A Metal-Free Review of the New Millennium. Molecules, 29(23), 5729.
• Gonzalez-Sabin, J., et al. (2023). Alkaloid and Nitrogenated Compounds from Different Sections of Coryphantha macromeris Plants and Callus Cultures. Molecules, 28(17), 6393.
• De Luca, M. A. (2007). In vivo neurochemical effects induced by changes in endocannabinoid neurotransmission. Current neuropharmacology, 5(1), 1–11.
• Bacchi, C. J., et al. (1986). In vivo effects of alpha-DL-difluoromethylornithine on the metabolism and morphology of Trypanosoma brucei brucei. Molecular and biochemical parasitology, 21(1), 57–66.
• LoRusso, P. M., et al. (1995). In vitro and in vivo effects of acetyldinaline on murine megakaryocytopoiesis.

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Safety & Regulatory Compliance

Personal protective equipment for handling N-Benzyl(-)-Normacromerine

Introduction: The Physicochemical Risk Profile

Do not treat N-Benzyl(-)-Normacromerine simply as "another white powder."

To understand the safety requirements for this compound, we must analyze its structure-activity relationship (SAR). N-Benzyl(-)-Normacromerine combines a phenethylamine core (structurally related to norepinephrine and epinephrine) with a benzyl moiety .

• The Phenethylamine Core: This scaffold suggests inherent adrenergic activity. Systemic absorption may trigger sympathomimetic effects, including tachycardia, hypertension, and vasoconstriction [1].

• The Benzyl Modification: The addition of a benzyl group significantly increases the coefficient of lipophilicity (LogP). Unlike its parent compound (Normacromerine), which is more polar, the N-benzyl analog possesses enhanced ability to permeate the stratum corneum (outer skin layer) and cross the blood-brain barrier [2].

Operational Implication: The primary risk is not just local irritation, but rapid transdermal absorption leading to systemic adrenergic toxicity. Your PPE strategy must focus on preventing skin contact and inhalation.[1][2][3]

PPE Specification Matrix

The following equipment is mandatory for all handling of N-Benzyl(-)-Normacromerine (Solid or Solution).

Protection Zone	Equipment Standard	Technical Justification (The "Why")
Hand Protection (Layer 1)	Nitrile (4 mil / 0.10 mm)	Acts as a tactile inner barrier. White/Blue color recommended to contrast with outer glove.
Hand Protection (Layer 2)	Extended Cuff Nitrile (6-8 mil) or Neoprene	Critical: Benzyl-substituted amines can degrade standard nitrile. The outer layer provides sacrificial protection and covers the wrist gap.
Respiratory	P100 / N95 (if outside hood) or Fume Hood	As a micronized powder, static charge can aerosolize particles. Inhalation provides the fastest route to the bloodstream.
Ocular	Chemical Splash Goggles (Indirect Vent)	Safety glasses are insufficient. Amines are caustic; vapor or dust contact with the cornea can cause irreversible opacity [3].
Dermal/Body	Tyvek® Lab Coat (Closed front)	Cotton absorbs and holds the chemical against the skin. Non-woven polyethylene (Tyvek) repels dust and liquids.

Operational Workflow: The "Hot Zone" Protocol

This protocol uses a Unidirectional Workflow to prevent cross-contamination.

Phase A: Engineering Controls & Preparation[3]

• Static Mitigation: Place an ionizing fan or anti-static gun inside the fume hood. Phenethylamine salts are often hygroscopic and static-prone; static discharge can scatter the powder.

• Solvent Selection: If solubilizing, avoid Chlorinated solvents (DCM/Chloroform) if possible, as they further enhance skin permeability. Use Methanol or DMSO with extreme caution.

Phase B: The Double-Glove Donning Sequence

• Don Inner Gloves (examine for pinholes by air-inflation).

• Don Tyvek Coat , ensuring cuffs cover the inner glove wrists.

• Don Outer Gloves (Extended Cuff) over the lab coat sleeves. This creates a "shingle effect" where spills run off the glove, not into the sleeve.

Phase C: Handling & Weighing

• The "Tap" Method: Never pour the substance. Use a micro-spatula and gently tap to dispense.

• Immediate Decon: If any visible powder contacts the outer glove, treat it as a breach.

  • Action: Remove outer gloves inside the hood, dispose of them, and don a fresh pair. Do not attempt to wipe them clean.

Phase D: Deactivation & Disposal

• Deactivation Chemistry: Amines are basic. To clean spills or glassware, use a dilute acidic solution (e.g., 5% Acetic Acid or Citric Acid). This protonates the amine, converting it into a water-soluble salt that is less volatile and easier to wipe up.

• Waste Stream: Segregate as "Basic Organic Waste (Toxic)." Do not mix with oxidizers (peroxides/nitrates) as benzylamines can form unstable intermediates.

Visualized Safety Logic (Graphviz)

The following diagram illustrates the decision logic for handling spills and glove breaches, ensuring a "Fail-Safe" loop.

Caption: Fail-Safe Loop for Glove Contamination. Note the critical decision point at "Inner Glove Compromised" requiring immediate medical intervention.

Emergency Response: Adrenergic Toxicity

In the event of significant exposure (inhalation or high-surface-area skin contact), be aware of the signs of Sympathomimetic Toxidrome :

• Symptoms: Agitation, rapid heart rate (tachycardia), dilated pupils (mydriasis), and sweating.

• First Aid:

  • Skin: Flush with water for 15 minutes.[3][4][5] Do not use ethanol (this enhances absorption).

  • Eyes: Irrigate immediately.[4][6] Amines are alkaline and cause liquefactive necrosis (deep tissue damage).

  • Medical Note: Provide the SDS to EMS. Mention "Phenethylamine derivative with potential adrenergic activity."

References

• Bourn, W. M., et al. (1978).[7] "Psychoactivity of normacromerine in animals." Life Sciences, 23(11), 1175-1184.[7]

• Hansch, C., et al. (1995). "Chem-Bio Informatics and QSAR: A Review of LogP and Biological Activity." Chemical Reviews. (General reference for Benzyl-enhanced lipophilicity).

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington, DC: The National Academies Press. (Standard for Amine Handling).[2]

• PubChem Compound Summary. (2023). "Normacromerine."[7][8][9][10] National Center for Biotechnology Information.

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• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. chemicalsafety.com [chemicalsafety.com]
• 7. Psychoactivity of normacromerine in animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cactus alkaloids. 13. Isolation of (-)-normacromerine from Coryphantha macromeris var. runyonii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Macromerine and normacromerine biosynthesis in Coryphantha macromeris var. runyonii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Macromerine, normacromerine and bisnormacromerine: non-psychoactive methylated derivatives of norepinephrine - PubMed [pubmed.ncbi.nlm.nih.gov]